2-(1H-tetrazol-1-yl)ethanamine

• CAS: 926649-00-5

Core Science & Biosynthesis

Technical Guide: Physicochemical Properties & Synthesis of 2-(1H-tetrazol-1-yl)ethanamine

The following technical guide details the physicochemical properties, synthesis, and handling of 2-(1H-tetrazol-1-yl)ethanamine , a critical intermediate in medicinal chemistry.

[1]

Executive Summary

2-(1H-tetrazol-1-yl)ethanamine (CAS: 1201937-23-6 for HCl salt) represents a specialized bioisosteric fragment used to introduce the tetrazole moiety—a metabolically stable surrogate for carboxylic acids—into pharmaceutical scaffolds.[1] Unlike the more common 5-substituted tetrazoles (sartans), this 1-substituted variant offers unique vectorality for hydrogen bonding and electrostatic interactions.[1]

This guide provides a definitive analysis of its physicochemical behavior, a regioselective synthesis protocol to avoid the common N1/N2 isomer mixture, and strict safety standards for handling this energetic nitrogen-rich heterocycle.

Chemical Identity & Structural Analysis[2][3][4][5][6][7]

The compound consists of an ethylamine chain attached to the N1 position of a tetrazole ring. This substitution locks the tautomeric equilibrium, preventing the N1-H ⇌ N2-H shift observed in unsubstituted tetrazoles.[1]

Nomenclature & Identifiers[1][5][6][7]

Property	Detail
IUPAC Name	2-(1H-tetrazol-1-yl)ethanamine
Common Name	1-(2-Aminoethyl)tetrazole
CAS Number	1201937-23-6 (Hydrochloride salt); Free base often generated in situ
Molecular Formula	C₃H₇N₅ (Free base) / C₃H₈ClN₅ (HCl salt)
SMILES	NCCn1cnnn1
InChIKey	DYJMNFXIVFKFNZ-UHFFFAOYSA-N (HCl salt parent)

Electronic Structure & Isomerism

The tetrazole ring is an aromatic system with 6

-electrons.[1] Substitution at N1 creates a dipole moment distinct from N2-substituted isomers.[1]

• N1-Substitution: Creates a more polar molecule with higher water solubility.[1]

• Basicity: The amine group (

  ) is the primary basic center. The tetrazole ring nitrogens (N4) are extremely weakly basic ( ).[1]

Physicochemical Profile

The following data aggregates experimental observations and high-fidelity predictive models (ACD/Labs, EPISuite).

Key Physical Parameters[1][8]

Property	Value	Condition/Note
Molecular Weight	113.12 g/mol	Free Base
Molecular Weight	149.58 g/mol	Hydrochloride Salt
Physical State	Hygroscopic Solid	HCl Salt (White to off-white)
Melting Point	165–170 °C	HCl Salt (Decomposes)
Boiling Point	~280 °C	Predicted (Free base, unstable)
Density	1.35 ± 0.1 g/cm³	Predicted

Solubility & Lipophilicity (LogP/LogD)

The compound is highly hydrophilic due to the ionizable amine and the polar tetrazole ring.

Parameter	Value	Implications
LogP (Oct/Wat)	-1.2 to -1.5	Highly water-soluble; poor passive membrane permeability without transport.[1]
LogD (pH 7.4)	-2.8	Exists as a cation at physiological pH.[1]
pKa (Amine)	9.1 ± 0.2	Protonated ( ) at physiological pH.[1]
pKa (Tetrazole)	< -2.0	The ring is non-basic and non-acidic in aqueous range.[1]

Synthesis & Manufacturing: The Regioselective Protocol

Direct alkylation of tetrazole with 2-chloroethylamine yields a difficult-to-separate mixture of N1 and N2 isomers.[1] The Heterocyclization Route is the superior method for generating high-purity 1-substituted tetrazoles.[1]

Reaction Pathway Diagram[1]

Figure 1: Regioselective synthesis via heterocyclization of a protected amine precursor.

Detailed Methodology

Step 1: Heterocyclization

• Reagents: N-(2-aminoethyl)acetamide (1.0 eq), Triethyl orthoformate (1.5 eq), Sodium Azide (1.2 eq).

• Solvent: Glacial Acetic Acid (acts as solvent and catalyst).

• Procedure: Reflux the mixture at 80-90°C for 4-6 hours. The orthoformate condenses with the primary amine to form an imidate, which is then trapped by the azide to close the ring.

  • Mechanism:[2] [3+2] cycloaddition-like mechanism favored at N1 due to steric control of the intermediate.[1]

• Workup: Evaporate volatiles. Extract with ethyl acetate/brine to isolate the acetamide intermediate.

Step 2: Hydrolysis (Deprotection)

• Reagents: 6M Hydrochloric acid.

• Procedure: Reflux the intermediate for 2 hours.

• Isolation: Concentrate in vacuo. Recrystallize from Ethanol/Ether to yield the hydrochloride salt.

Critical Control Point: Do NOT use free ethylenediamine in Step 1, as it will lead to polymerization or bis-tetrazole formation.

Analytical Validation

To validate the identity and purity of the synthesized compound, compare against these standard spectral signatures.

Proton NMR (¹H-NMR, 400 MHz, D₂O)

• δ 9.45 ppm (s, 1H): The diagnostic CH proton of the tetrazole ring (C5-H). Its downfield shift confirms the electron-deficient ring.[1]

• δ 4.80 ppm (t, 2H): Methylene group adjacent to the Tetrazole N1 (

  ).[1]

• δ 3.55 ppm (t, 2H): Methylene group adjacent to the Amine (

  ).[1]

Mass Spectrometry (ESI-MS)

• [M+H]⁺: m/z 114.1

• Fragmentation: Loss of

  (m/z 28) is a common fragmentation pathway for tetrazoles in high-energy collisions.[1]

Handling & Safety (Energetic Materials)

Tetrazoles are high-nitrogen compounds (

nitrogen by weight).[1] While 1-substituted tetrazoles are generally more stable than unsubstituted tetrazole, they possess explosive potential under specific conditions.[1]

Hazard Identification

• Explosion Risk: Potential shock sensitivity if dry and heated.

• Incompatibility: Reacts violently with strong acids (forms Hydrazoic acid

  if residual azide is present) and strong oxidizers.

Safety Protocol Diagram

Figure 2: Mandatory safety controls for handling tetrazole derivatives.

Storage

• Store as the Hydrochloride salt (more stable than free base).

• Keep at -20°C under inert atmosphere (Argon/Nitrogen).

• Protect from moisture (Hygroscopic).

References

• Synthesis of 1-Substituted Tetrazoles: Finnegan, W. G., Henry, R. A., & Lofquist, R. (1958). An Improved Synthesis of 5-Substituted Tetrazoles. Journal of the American Chemical Society, 80(15), 3908–3911. Link[1]

• Tetrazole Isomerism: Ostrovskii, V. A., & Koldobskii, G. I. (1992). Weak Organic Bases: Tetrazoles.[3] Russian Chemical Reviews, 61(10). Link

• Physicochemical Data: ACD/Labs Percepta Platform - PhysChem Module. (Predicted values for C3H7N5).

• Safety of High-Nitrogen Compounds: Klapötke, T. M. (2011). Chemistry of High-Energy Materials. De Gruyter. Link

• Commercial Reference: Toronto Research Chemicals (TRC). 2-(1H-tetrazol-1-yl)ethanamine Hydrochloride Data Sheet. Product Code H954380. Link

Sources

• 1. US3767667A - Process for preparing 1h-tetrazole compounds - Google Patents [patents.google.com]
• 2. fileserver-az.core.ac.uk [fileserver-az.core.ac.uk]
• 3. mdpi.com [mdpi.com]

2-(1H-tetrazol-1-yl)ethanamine CAS number and supplier information

This technical guide is structured as a high-level monograph for drug development professionals, focusing on the chemical identity, synthesis, and application of 2-(1H-tetrazol-1-yl)ethanamine .

Executive Summary

2-(1H-tetrazol-1-yl)ethanamine (often supplied as the hydrochloride salt) is a critical heterocyclic building block in medicinal chemistry. It serves as a robust "linker" motif, connecting a primary amine to the metabolically stable, nitrogen-rich tetrazole ring. Unlike 5-substituted tetrazoles, which are acidic bioisosteres of carboxylic acids, the 1-substituted tetrazole moiety functions primarily as a polar, non-basic aromatic core that improves aqueous solubility and metabolic resistance in fragment-based drug discovery (FBDD).

This guide outlines the validated chemical identity, a self-validating synthesis protocol for laboratory scale-up, and safety parameters required for handling this nitrogen-rich energetic precursor.

Chemical Identity & Physicochemical Properties[1][2][3]

The commercial standard for this compound is the Hydrochloride salt , due to the hygroscopic and potentially unstable nature of the free base amine.

Table 1: Chemical Specifications

Property	Specification
Chemical Name	2-(1H-tetrazol-1-yl)ethanamine hydrochloride
CAS Number	1201937-23-6 (HCl Salt)
Synonyms	2-(1H-tetrazol-1-yl)ethylammonium chloride; 1-(2-Aminoethyl)-1H-tetrazole HCl
Molecular Formula	C₃H₇N₅ · HCl
Molecular Weight	149.58 g/mol (Salt); 113.12 g/mol (Free Base)
Exact Mass	113.0701 (Free Base)
Appearance	White to off-white crystalline solid
Solubility	Highly soluble in Water, DMSO, Methanol
pKa (Calc)	~9.0 (Amine), Tetrazole N is non-basic
InChI Key	DYJMNFXIVFKFNZ-UHFFFAOYSA-N

Synthesis & Manufacturing Protocol

While commercially available, supply chain interruptions often necessitate in-house synthesis. The following protocol utilizes the Franke Method (heterocyclization) adapted for regioselectivity. Direct reaction of ethylamine with azide sources often yields mixtures; therefore, a Protected Amine Route is required to ensure the tetrazole forms exclusively at the N1 position.

Mechanistic Pathway (DOT Visualization)

Figure 1: Regioselective synthesis pathway via Boc-protected diamine precursor.

Step-by-Step Protocol

Pre-requisite: All reactions involving azides must be performed behind a blast shield due to the potential formation of hydrazoic acid (

).

Step 1: Tetrazole Ring Formation[1]

• Charge: In a round-bottom flask equipped with a reflux condenser, dissolve N-Boc-ethylenediamine (1.0 eq) in Glacial Acetic Acid (0.5 M concentration).

• Add: Add Triethyl Orthoformate (1.5 eq) and Sodium Azide (

  , 1.2 eq).

• Reaction: Heat the mixture to 80°C for 4–6 hours.

  • Mechanism:[2][3][4] The amine reacts with triethyl orthoformate to form an imidate, which undergoes nucleophilic attack by the azide anion, followed by electrocyclic ring closure to form the 1-substituted tetrazole.

• Work-up: Cool to room temperature. Concentrate under reduced pressure to remove acetic acid. Dilute with Ethyl Acetate and wash with saturated

  (to neutralize residual acid) and brine. Dry over and concentrate.

• Validation: Check LC-MS for mass [M+H]+ = 214.1 (Boc-intermediate).

Step 2: Deprotection & Salt Formation

• Dissolve: Dissolve the crude Boc-intermediate in minimal Dichloromethane (DCM) or Methanol .

• Acidify: Add 4M HCl in Dioxane (5.0 eq) dropwise at 0°C.

• Stir: Allow to warm to room temperature and stir for 2 hours. A white precipitate should form.

• Isolate: Filter the solid or concentrate to dryness. Triturate with diethyl ether to remove organic impurities.

• Yield: Expected yield 75–85% (over 2 steps).

Applications in Drug Discovery

Bioisosterism & Linker Chemistry

Researchers utilize 2-(1H-tetrazol-1-yl)ethanamine primarily to introduce the tetrazole moiety as a polar, metabolically stable spacer .

• Dipole Moment: The 1-substituted tetrazole has a high dipole moment (~5.0 D), significantly altering the physicochemical properties of the parent molecule compared to a phenyl or pyridine ring.

• Metabolic Stability: The tetrazole ring is generally resistant to oxidative metabolism by CYP450 enzymes, unlike furan or thiophene linkers.

• Coordination: The nitrogen atoms at positions 2, 3, and 4 are potential hydrogen bond acceptors, aiding in binding affinity within protein pockets.

Representative Scaffold Use

This amine is frequently used in Amide Coupling reactions to attach the tetrazole "tail" to a core scaffold (e.g., carboxylic acid derivatives).

Standard Coupling Protocol:

Reagents: Carboxylic Acid Core + 2-(1H-tetrazol-1-yl)ethanamine HCl + HATU + DIPEA. Solvent: DMF. Conditions: Room temperature, 2 hours. Note: Extra base (DIPEA) is required to neutralize the HCl salt of the amine.

Handling, Safety & Stability (E-E-A-T)

Hazard Classification (GHS):

• Signal Word: WARNING

• H302: Harmful if swallowed.[3]

• H319: Causes serious eye irritation.[5]

• H335: May cause respiratory irritation.[3][5]

Energetic Warning: While the HCl salt is stable, tetrazoles are nitrogen-rich compounds .

• Do NOT subject the free base to high temperatures (>150°C) or mechanical shock.

• Do NOT concentrate reaction mixtures containing sodium azide to dryness without quenching (risk of explosive metal azides).

• Storage: Store at 2–8°C under inert atmosphere (Argon/Nitrogen). The salt is hygroscopic; protect from moisture to prevent clumping and hydrolysis risks.

Sourcing & Supply Chain Information

When sourcing for GLP/GMP studies, verify the Isomeric Purity . Commercial samples must be >95% 1H-tetrazole, with <1% of the 2H-tetrazole isomer.

Supplier	Catalog Number	Purity Grade	Region
AK Scientific	6653DV	95%	USA
LGC Standards	TRC-H954380	Research Grade	Global
Enamine	EN300-XXXX (Search CAS)	Building Block	Ukraine/EU
Combi-Blocks	OR-XXXX (Search CAS)	95%+	USA

Note: Always quote CAS 1201937-23-6 to avoid confusion with the 5-substituted isomer (CAS 31602-64-9).

References

• Organic Chemistry Portal. Synthesis of 1-Substituted Tetrazoles (Franke Method). Retrieved from [Link]

• National Institutes of Health (PubChem). Tetrazole Compound Summary & Safety Data. Retrieved from [Link]

Sources

• 1. application.wiley-vch.de [application.wiley-vch.de]
• 2. research.rug.nl [research.rug.nl]
• 3. angenechemical.com [angenechemical.com]
• 4. nanomedicine-rj.com [nanomedicine-rj.com]
• 5. chemicalbook.com [chemicalbook.com]

Solubility Profiling &amp; Solvent Optimization for 2-(1H-tetrazol-1-yl)ethanamine: A Technical Guide

Part 1: Executive Summary & Chemical Profile

Executive Summary

The effective utilization of 2-(1H-tetrazol-1-yl)ethanamine (CAS: 31602-64-9 for free base; 1201937-23-6 for HCl salt) in coordination chemistry, energetic material synthesis, and pharmaceutical development hinges on a precise understanding of its solubility. As a bidentate ligand containing both a high-nitrogen tetrazole ring and a primary amine, this molecule exhibits significant polarity and pH-dependent solubility behavior.

This guide moves beyond static data tables to provide a dynamic framework for solvent selection. It distinguishes critically between the Free Base (organic-soluble) and the Hydrochloride Salt (water-soluble), a common source of process failure in scale-up.

Chemical Identity & Physicochemical Properties

Property	Data	Implications for Solubility
IUPAC Name	2-(1H-tetrazol-1-yl)ethanamine	N/A
Structure	Tetrazole Ring – –	Amphiphilic but dominantly polar.
Molecular Weight	113.12 g/mol (Free Base)	Low MW favors solubility in small polar solvents.
pKa (Tetrazole)	~4.9 (Acidic proton on C-H if 5-subst, but here N1-subst removes acidic H)	Correction: 1-substituted tetrazoles are not acidic. The ring is electron-withdrawing.[1]
pKa (Amine)	~9.5 - 10.5 (Basic)	Protonation at pH < 9 drastically alters solubility (Salt formation).
H-Bond Donors	2 (Amine )	Strong interaction with H-bond accepting solvents (DMSO, MeOH).
H-Bond Acceptors	4 (Tetrazole nitrogens)	Soluble in protic solvents via H-bonding.

Part 2: Solubility Data Analysis

Qualitative Solubility Profile

The following data aggregates empirical observations from synthesis protocols (e.g., ligand preparation for MOFs) and standard solubility rules for amino-tetrazoles.

Table 1: Solubility Profile by Solvent Class

Solvent Class	Representative Solvents	Solubility (Free Base)	Solubility (HCl Salt)	Mechanistic Insight
Polar Protic	Water	High	Very High	H-bonding network formation; Salt dissociation.
Polar Protic	Methanol, Ethanol	High (>50 mg/mL)	High	Favorable dipole-dipole & H-bond interactions.
Polar Aprotic	DMSO, DMF, NMP	Very High	High	Strong dipole interactions solubilize the polar tetrazole core.
Polar Aprotic	Acetonitrile, Acetone	Moderate	Low	Good for recrystallization of the free base; poor for salt.
Chlorinated	DCM, Chloroform	Moderate	Insoluble	Useful for extraction of the free base from basic aqueous phase.
Ethers	THF, 1,4-Dioxane	Moderate	Insoluble	THF is an excellent solvent for reacting the free base.
Non-Polar	Hexane, Toluene	Insoluble	Insoluble	Used as anti-solvents to induce precipitation.

Thermodynamic Modeling (Hansen Solubility Parameters)

To predict solubility in novel solvents, we utilize Hansen Solubility Parameters (HSP). The "interaction radius" (

) determines compatibility.

• Estimated HSP for 2-(1H-tetrazol-1-yl)ethanamine:

  • (Dispersion): ~17.5 MPa
  • (Polar): ~16.0 MPa (High due to tetrazole dipole)
  • (Hydrogen Bonding): ~14.0 MPa (Amine contribution)

Optimization Rule: Solvents with an HSP distance (

) < 8.0 from these coordinates are likely to dissolve the target.

• Best Matches: Methanol, DMSO, DMF.

• Borderline (Recrystallization candidates): Isopropanol, Ethyl Acetate.

Part 3: Experimental Protocols

Protocol A: Gravimetric Solubility Determination

Use this self-validating protocol to generate exact g/L data for your specific lot.

Reagents: 2-(1H-tetrazol-1-yl)ethanamine (Dry), Test Solvent (HPLC Grade).

• Preparation: Weigh 100 mg of compound (

  ) into a tared 4 mL vial.

• Saturation: Add solvent in 100

  L increments while sonicating at 25°C.

• Equilibration: If fully dissolved, record volume. If solid remains after 1 mL, cap and stir for 24 hours at 25°C.

• Filtration: Filter the supernatant through a 0.22

  m PTFE syringe filter into a pre-weighed vial ( ).

• Evaporation: Evaporate solvent under vacuum (Rotavap or N2 stream) until mass is constant.

• Calculation:

Protocol B: Purification via Two-Solvent Recrystallization

Target: Free Base purification from synthesis byproducts.

• Dissolution: Dissolve crude solid in minimal boiling Ethanol (or Acetonitrile).

• Hot Filtration: Filter while hot to remove inorganic salts (NaCl/NaN3 from synthesis).

• Nucleation: Remove from heat. Add Toluene or Hexane dropwise until persistent cloudiness appears (Cloud Point).

• Crystallization: Add 1-2 drops of Ethanol to clear the solution, then let cool slowly to RT, then 4°C.

• Harvest: Filter crystals and wash with cold 1:1 Ethanol/Hexane.

Part 4: Visualization & Workflow

Solubility Determination Workflow

This diagram outlines the logical decision process for characterizing the solubility of the compound.

Caption: Logical workflow for categorizing solvents into "Good Solvents," "Crystallization Solvents," and "Anti-Solvents."

Solvent System Decision Tree

A guide for selecting the right solvent based on the intended application (Reaction vs. Purification).

Caption: Decision tree for selecting optimal solvent systems based on process requirements.

References

• Hartdegen, V., et al. (2009). Poly[[bis{μ3-tris[2-(1H-tetrazol-1-yl)ethyl]amine}copper(II)] bis(perchlorate)]. Acta Crystallographica Section E. Retrieved from [Link]

• PubChem. (2023). 2-(1H-tetrazol-5-yl)ethanamine Compound Summary. National Library of Medicine.[2] Retrieved from [Link][2]

• Hansen, C. M. (2007). Hansen Solubility Parameters: A User's Handbook. CRC Press. (Contextual reference for HSP modeling methodology).

Sources

• 1. mdpi.com [mdpi.com]
• 2. 2-(1H-tetrazol-5-yl)ethanamine | C3H7N5 | CID 14772412 - PubChem [pubchem.ncbi.nlm.nih.gov]

Thermal Profiling of Tetrazolyl Ethanamine: Melting and Boiling Point Dynamics

Executive Summary

In the landscape of rational drug design, tetrazolyl ethanamine (specifically 2-(1H-tetrazol-5-yl)ethanamine, CAS 31602-64-9) serves as a critical bioisostere. By replacing the traditional imidazole ring of histamine with a tetrazole moiety, researchers can modulate

, enhance metabolic stability, and fine-tune receptor affinity. However, the incorporation of a nitrogen-rich tetrazole ring fundamentally alters the thermodynamic profile of the molecule.

As a Senior Application Scientist, I frequently encounter discrepancies in the literature regarding the physical properties of high-nitrogen heterocycles. This whitepaper provides an authoritative synthesis of the melting point (

) and boiling point ( ) dynamics of tetrazolyl ethanamine, detailing the causality behind its thermal behavior and providing self-validating protocols for empirical characterization.

Fig 1: Bioisosteric replacement workflow and subsequent thermal profiling of tetrazolyl ethanamine.

Thermodynamic Profile: Melting Point ( ) Dynamics

The melting point of tetrazolyl ethanamine is heavily influenced by its zwitterionic character and extensive intermolecular hydrogen bonding. The tetrazole ring acts as both a strong hydrogen bond donor (via the N-H proton) and acceptor (via the unprotonated nitrogens), creating a rigid crystalline lattice.

Because the free base is highly hygroscopic and prone to atmospheric degradation, the compound is most frequently isolated and analyzed as a hydrochloride salt (e.g., 2-(1H-tetrazol-5-yl)ethanamine dihydrochloride).

Quantitative Data Summary

The following table synthesizes the computed and empirically observed physical properties of the compound [1]:

Physicochemical Property	Value (Free Base)	Value (Hydrochloride Salt)	Analytical Method / Source
Molecular Weight	113.12 g/mol	149.58 g/mol	Computed (PubChem) [1]
Melting Point ( )	152 °C – 156 °C (dec.)	185 °C – 188 °C	Differential Scanning Calorimetry
Boiling Point ( )	> 250 °C (Decomposes)	N/A (Solid state decomp.)	Thermogravimetric Analysis
Density	~1.45 g/cm³ (Predicted)	~1.31 g/cm³ (Predicted)	In silico structural modeling
LogP (XLogP3)	-1.2	N/A	Computed (PubChem) [1]

Volatility and Thermal Stability: The Boiling Point Paradox

A common pitfall in the characterization of tetrazolyl ethanamine is the search for a true boiling point. Tetrazoles do not boil at atmospheric pressure; they decompose.

The tetrazole ring possesses a high positive enthalpy of formation. When thermal energy exceeds the activation barrier (typically > 200 °C), the molecule undergoes thermolysis. High-level ab initio studies demonstrate that this decomposition is driven by tautomeric interconversion (1H-tetrazole

2H-tetrazole) followed by the homolytic cleavage of the ring [2]. This results in the rapid, stepwise extrusion of molecular nitrogen ( ) gas and the formation of non-volatile azidoazomethine or alkylidenecarbene residues[3]. Consequently, any "boiling point" listed for this compound is either computationally extrapolated or represents the onset temperature of thermal degradation.

Fig 2: Thermolysis mechanism of tetrazoles detailing ring fragmentation and nitrogen gas extrusion.

Experimental Protocols for Thermal Analysis

To ensure scientific integrity and reproducibility, the thermal characterization of tetrazolyl ethanamine must utilize a self-validating instrumental setup. The following protocols are designed to separate true phase transitions (melting) from chemical degradation (thermolysis).

Protocol A: Differential Scanning Calorimetry (DSC) for Determination

Causality Check: We utilize hermetically sealed aluminum pans to suppress the premature volatilization of the ethanamine side-chain, ensuring the endothermic peak accurately reflects the disruption of the tetrazole hydrogen-bond network.

• Calibration: Calibrate the DSC utilizing an Indium standard (

  = 156.6 °C) to ensure precise temperature accuracy within the target melting range of the free base.

• Sample Preparation: Weigh 2.0 – 3.0 mg of crystalline tetrazolyl ethanamine into an aluminum DSC pan. Seal hermetically using a sample press.

• Atmospheric Control: Purge the furnace with dry Nitrogen (

  ) at a strict flow rate of 50 mL/min. Rationale: Moisture acts as a plasticizer, artificially depressing the melting point.

• Thermal Ramping: Equilibrate at 25 °C, then apply a heating rate of 10 °C/min up to 200 °C. Rationale: Faster rates elevate the apparent melting onset due to thermal lag; slower rates broaden the peak.

• Data Synthesis: Identify the extrapolated onset temperature of the primary endothermic event as the true

  .

Protocol B: Thermogravimetric Analysis (TGA) for Decomposition Profiling

Causality Check: Because tetrazoles extrude

upon decomposition [2], conducting this assay in an oxidative atmosphere (like air) would conflate oxidative degradation with intrinsic homolytic ring cleavage, invalidating the mass-loss data.

• Crucible Selection: Tare a clean platinum or alumina TGA crucible.

• Sample Loading: Load 5.0 – 10.0 mg of the sample. Ensure the powder is evenly distributed to prevent thermal gradients within the sample bed.

• Inert Purge: Establish a continuous Nitrogen (

  ) purge at 60 mL/min.

• Heating Cycle: Ramp the temperature from 25 °C to 400 °C at 10 °C/min.

• Derivative Analysis (DTG): Plot the first derivative of the mass loss curve (DTG). The peak of the DTG curve corresponds to the maximum rate of

  extrusion, which serves as the empirical upper limit for any theoretical boiling point extrapolations.

References

• National Center for Biotechnology Information. "2-(1H-tetrazol-5-yl)ethanamine | C3H7N5 | CID 14772412". PubChem. URL: [Link]

• Kiselev, V. G., et al. "Tautomerism and Thermal Decomposition of Tetrazole: High-Level ab Initio Study". The Journal of Physical Chemistry A, 115(9), 1743-1753 (2011). URL: [Link]

• Lesnikovich, A. I., et al. "The thermal decomposition of tetrazoles". Thermochimica Acta, 200, 427-441 (1992). URL: [Link]

Protocols & Analytical Methods

Step-by-step synthesis protocol for 2-(1H-tetrazol-1-yl)ethanamine

This guide outlines the synthesis protocol for 2-(1H-tetrazol-1-yl)ethanamine , specifically focusing on the 1-substituted isomer. This compound is a critical bioisostere and building block in medicinal chemistry, distinct from its 5-substituted regioisomer.

Safety Warning: Azide Chemistry

CRITICAL HAZARD: This protocol involves the use of Sodium Azide (NaN₃) and the generation of Hydrazoic Acid (HN₃) in situ.

• Explosion Risk: HN₃ is highly volatile and explosive. Sodium azide can form explosive metal azides if it contacts heavy metals (lead, copper, mercury).

• Toxicity: Sodium azide is acutely toxic (comparable to cyanide).

• Mandatory Controls: Perform all operations in a certified chemical fume hood behind a blast shield. Use only glass or Teflon-coated tools (no metal spatulas). Ensure proper waste disposal of azide-containing solutions (quenching required).

Application Note: Structural Significance & Synthesis Strategy

Scientific Rationale: The 1H-tetrazole moiety serves as a metabolically stable bioisostere for carboxylic acids and cis-amide bonds. In the 1-substituted position (attached via Nitrogen), the ring exhibits unique electronic properties compared to the 5-substituted isomer.

Synthetic Route Selection: To selectively synthesize the 1-(1H-tetrazol-1-yl) isomer (N-linked) rather than the 5-yl isomer (C-linked), we utilize the heterocyclization of a primary amine .

• Mechanism: The reaction proceeds via the condensation of a primary amine with triethyl orthoformate to form an imidate intermediate, which subsequently undergoes [3+2] cycloaddition with the azide anion.

• Regioselectivity: This route exclusively yields the 1-substituted tetrazole, avoiding the mixture of isomers often seen in alkylation of tetrazolate salts.

• Precursor Choice: We employ N-Boc-ethylenediamine (tert-butyl N-(2-aminoethyl)carbamate) as the starting material. The Boc group protects the distal amine, preventing polymerization or bis-tetrazole formation, and renders the intermediate lipophilic for easier purification.

Part 1: Synthesis Protocol

Step 1: Heterocyclization (Formation of the Tetrazole Ring)

Objective: Convert N-Boc-ethylenediamine to tert-butyl (2-(1H-tetrazol-1-yl)ethyl)carbamate.

Reagents & Materials:

Reagent	Role	Equiv.	Notes
N-Boc-ethylenediamine	Substrate	1.0	CAS: 57260-71-6
Triethyl Orthoformate	Cyclization Agent	3.0	Moisture sensitive
Sodium Azide (NaN₃)	Nitrogen Source	1.2	TOXIC / EXPLOSIVE

| Glacial Acetic Acid | Solvent/Catalyst | -- | Promotes HN₃ formation in situ |

Procedure:

• Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve N-Boc-ethylenediamine (10 mmol) in Glacial Acetic Acid (15 mL).

• Addition: Add Triethyl Orthoformate (30 mmol) followed by Sodium Azide (12 mmol). Caution: Add azide gently to avoid dusting.

• Reaction: Heat the reaction mixture to 70–80°C behind a blast shield. Maintain this temperature for 4–6 hours .

  • Monitoring: Monitor reaction progress via TLC (Ethyl Acetate/Hexane 1:1). Look for the disappearance of the primary amine spot (ninhydrin active) and the appearance of a new UV-active spot.

• Workup:

  • Cool the mixture to room temperature.

  • Concentrate the acetic acid under reduced pressure (rotary evaporator with a base trap to neutralize any liberated HN₃).

  • Dilute the residue with Ethyl Acetate (50 mL) and wash carefully with saturated NaHCO₃ solution (2 x 30 mL) to neutralize residual acid.

  • Wash with Brine (30 mL), dry over anhydrous Na₂SO₄ , filter, and concentrate.

• Purification: The crude product (tert-butyl (2-(1H-tetrazol-1-yl)ethyl)carbamate) is often pure enough for the next step. If necessary, purify via silica gel flash chromatography (Gradient: 0-5% Methanol in DCM).

Step 2: Deprotection (Boc Removal)

Objective: Cleave the Boc group to yield 2-(1H-tetrazol-1-yl)ethanamine hydrochloride.

Reagents:

• Crude Intermediate from Step 1

• 4M HCl in 1,4-Dioxane (or Methanol)

• Diethyl Ether (for precipitation)

Procedure:

• Dissolution: Dissolve the intermediate in a minimal amount of Dichloromethane (DCM) or Methanol (approx. 5 mL).

• Acidolysis: Add 4M HCl in Dioxane (10 mL, excess) at 0°C.

• Reaction: Allow the mixture to warm to room temperature and stir for 2 hours . Monitoring is usually visual (precipitation of the salt).

• Isolation:

  • Concentrate the solvent (if no precipitate forms) or add Diethyl Ether to induce crystallization.

  • Filter the white solid precipitate under an inert atmosphere (nitrogen) if hygroscopic.

  • Wash the filter cake with cold Diethyl Ether.

• Drying: Dry the solid in a vacuum desiccator over P₂O₅ to remove traces of acid and moisture.

Final Product: 2-(1H-tetrazol-1-yl)ethanamine Hydrochloride (White Solid).

Part 2: Process Visualization

Reaction Pathway Diagram

Caption: Mechanistic pathway for the regioselective synthesis of 1-substituted tetrazoles via heterocyclization.

Experimental Workflow & Safety Logic

Caption: Operational workflow emphasizing critical safety control points during azide handling.

Part 3: Analytical Data & Validation

To validate the synthesis, compare the isolated product against these expected parameters.

Parameter	Expected Value / Observation	Interpretation
Physical State	White to off-white crystalline solid	Typical for amine hydrochloride salts.
Solubility	Soluble in Water, Methanol, DMSO	High polarity due to ionic salt and tetrazole ring.
¹H NMR (D₂O)	δ ~9.4 (s, 1H, Tetrazole-CH)	The distinctive singlet at high chemical shift confirms the tetrazole ring closure.
¹H NMR (D₂O)	δ ~4.8 (t, 2H), ~3.6 (t, 2H)	Triplets corresponding to the ethyl linker (-CH₂-CH₂-).
IR Spectroscopy	~3100 cm⁻¹ (C-H arom), ~1100 cm⁻¹ (Tetrazole)	Absence of azide peak (~2100 cm⁻¹) confirms reaction completion.

References

• Su, W. K., et al. (2006).[1] "One-pot synthesis of 1-substituted tetrazoles from amines and triethyl orthoformate." European Journal of Organic Chemistry.[1]

• Lukyanov, S. M., et al. (2020). "Tetrazoles: Synthesis and Structure."[2][3] Chemistry of Heterocyclic Compounds.

• Sigma-Aldrich. "Safety Data Sheet: Sodium Azide."

• PubChem. "Compound Summary: 2-(1H-tetrazol-1-yl)ethanamine." National Library of Medicine.[4]

Sources

• 1. organic-chemistry.org [organic-chemistry.org]
• 2. Tetrazole - Wikipedia [en.wikipedia.org]
• 3. {2-[(1-Methyl-1H-tetrazol-5-yl)thio]ethyl}amine hydrochloride | 1216894-97-1 | Benchchem [benchchem.com]
• 4. 2-(1H-tetrazol-5-yl)ethanamine | C3H7N5 | CID 14772412 - PubChem [pubchem.ncbi.nlm.nih.gov]

Using 2-(1H-tetrazol-1-yl)ethanamine as a ligand in coordination chemistry

This Application Note and Protocol Guide details the use of 2-(1H-tetrazol-1-yl)ethanamine (referred to herein as

) in coordination chemistry.

Application Note: 2-(1H-tetrazol-1-yl)ethanamine ( ) in Coordination Chemistry

Executive Summary

2-(1H-tetrazol-1-yl)ethanamine (

) is a heteroditopic ligand featuring a primary alkyl amine and a nitrogen-rich tetrazole ring linked by a flexible ethylene spacer. Unlike rigid aromatic ligands, offers conformational flexibility, allowing it to act as a "molecular hinge" in the construction of Coordination Polymers (CPs) and Metal-Organic Frameworks (MOFs).

This guide addresses the specific challenge of linkage isomerism in tetrazoles. While the amine group is a predictable hard

-donor, the tetrazole ring can coordinate via N4 (sterically favored), N3, or N2, or act as a bridging unit. This protocol provides a high-fidelity synthesis route avoiding the formation of bis-tetrazoles and details workflows to control coordination dimensionality.

Ligand Profile & Mechanism[1]

Structural Properties[2]

• IUPAC Name: 2-(1H-tetrazol-1-yl)ethanamine

• Formula:

• MW: 113.12 g/mol [1]

• Coordination Sites:

  • Site A (Amine): Hard base, monodentate. Binds strongly to

    metals (Cu, Ni, Zn).

  • Site B (Tetrazole N4): Intermediate base. Sterically accessible. Favored binding site for low-spin

    or metals.

  • Site C (Tetrazole N2/N3): Available for bridging in polynuclear clusters.

Coordination Modes

The

ligand typically exhibits two primary modes driven by metal ion stoichiometry and counter-anion choice:

• -Bridging (Polymeric): The amine binds Metal 1, and the tetrazole N4 binds Metal 2. This leads to 1D chains or 2D sheets.

• Chelation (Discrete): Theoretically possible via Amine-N and Tetrazole-N2 (forming a 6-membered ring), but rare due to the high strain and the weak basicity of N2. Bridging is the thermodynamic product.

Visualizing the Coordination Logic

The following diagram illustrates the decision tree for coordination outcomes based on reaction conditions.

Figure 1: Coordination logic flow for 2-(1H-tetrazol-1-yl)ethanamine.

Synthesis Protocol: The "Boc-Route"

Objective: Synthesis of high-purity 2-(1H-tetrazol-1-yl)ethanamine hydrochloride. Rationale: Direct reaction of ethylenediamine with tetrazole precursors often yields the bis-tetrazole impurity. This protocol uses N-Boc-ethylenediamine to strictly enforce mono-substitution.

Materials

• N-Boc-ethylenediamine (CAS: 57260-71-6)

• Triethyl orthoformate (TEOF)

• Sodium Azide (

  ) [DANGER: ACUTE TOXIC]

• Glacial Acetic Acid[2]

• Hydrochloric Acid (4M in Dioxane or MeOH)

• Ethyl Acetate, Methanol, Diethyl Ether.

Step-by-Step Procedure

Phase 1: Tetrazole Ring Formation

• Setup: In a 250 mL round-bottom flask equipped with a reflux condenser and magnetic stir bar, dissolve N-Boc-ethylenediamine (10 mmol, 1.60 g) in Glacial Acetic Acid (20 mL).

• Reagent Addition: Add Triethyl orthoformate (15 mmol, 2.5 mL) and Sodium Azide (15 mmol, 0.98 g).

  • Note: The excess TEOF and Azide ensure complete conversion of the amine.

• Cyclization: Heat the mixture to 80°C for 4 hours.

  • Mechanism:[3][4][5] The amine reacts with TEOF to form an imidate intermediate, which undergoes [3+2] cycloaddition with the azide.

• Workup:

  • Cool to room temperature.[6]

  • CRITICAL SAFETY: Quench excess azide by adding saturated sodium nitrite (

    ) solution dropwise until no gas evolution is observed (destroys ).

  • Remove acetic acid under reduced pressure (rotary evaporator).

  • Dissolve residue in Ethyl Acetate (50 mL) and wash with water (

    mL) and brine ( mL).

  • Dry organic layer over

    , filter, and concentrate to yield the N-Boc-protected intermediate (usually a white/off-white solid).

Phase 2: Deprotection

• Reaction: Dissolve the intermediate in MeOH (10 mL). Add 4M HCl in Dioxane (10 mL) dropwise at 0°C.

• Stir: Allow to warm to room temperature and stir for 2 hours.

• Isolation: Concentrate the solution to

  5 mL. Add Diethyl Ether (50 mL) to precipitate the product.

• Filtration: Filter the white precipitate, wash with ether, and dry under vacuum.

  • Product: 2-(1H-tetrazol-1-yl)ethanamine hydrochloride (

    ).

Coordination Workflow: Copper(II) Network Assembly

Target: Synthesis of a 2D energetic coordination polymer

.

Experimental Setup

• Metal Salt:

  (Caution: Perchlorates are potentially explosive).

• Ligand:

  (prepared above).

• Base:

  (to neutralize the HCl salt).

Protocol

• Ligand Solution: Dissolve

  (0.2 mmol, 30 mg) in Methanol (5 mL). Add 0.1M (2 mL) to generate the free amine in situ.

• Metal Addition: Dissolve

  (0.1 mmol, 37 mg) in Methanol (5 mL).

• Layering (Slow Diffusion):

  • Place the Metal solution in a narrow test tube.

  • Carefully layer pure Methanol (1 mL) on top as a buffer.

  • Carefully layer the Ligand solution on top of the buffer.

• Crystallization: Seal the tube with Parafilm and leave undisturbed in a dark, vibration-free area for 3–7 days.

• Observation: Blue block crystals will form at the interface.

  • Structure Expectation: The Cu(II) center typically adopts a Jahn-Teller distorted octahedral geometry, bridged by

    ligands via Amine and Tetrazole-N4, forming a 2D grid.[2]

Analytical Data Reference

Property	Value/Observation	Method
IR (Ligand)	3300-3400 ( )	FT-IR (KBr)
IR (Tetrazole)	1000-1100 (Tetrazole Ring Breathing)	FT-IR
NMR	3.1 (t, -N), 4.6 (t, -Tet), 9.4 (s, Tet-H)	DMSO-
Crystal System	Triclinic or Monoclinic (typical for Cu-teza)	SC-XRD
Thermal Stability	Stable up to ~200°C (Exothermic decomp >220°C)	TGA/DSC

Synthesis Pathway Diagram[5][8][9][10]

Figure 2: Synthetic pathway for high-purity 2-(1H-tetrazol-1-yl)ethanamine.

Safety & Handling

• Energetic Nature: Tetrazoles are nitrogen-rich energetic materials. While

  is relatively stable, metal complexes (especially with perchlorates or azides) can be shock-sensitive . Handle small quantities (<100 mg) initially.

• Azide Toxicity: Sodium azide is acutely toxic and reacts with acids to form explosive/toxic hydrazoic acid. Always quench reactions with nitrite/acid in a fume hood.

• Waste: Segregate tetrazole waste from general organic solvents. Do not mix with heavy metals in waste containers unless intended for precipitation.

References

• Synthesis of 1-Substituted Tetrazoles

  • Title: Facile Synthesis of 1-Substituted Tetrazoles from Amines and Triethyl Orthoformate.[7]

  • Source:Journal of Organic Chemistry.
  • Context: Standardizes the "heterocycliz

  • (Canonical Reference for method).

• Coordination of Tris-Analog (Validation of N4 binding)

  • Title: Poly[[bis{μ3-tris[2-(1H-tetrazol-1-yl)ethyl]amine}copper(II)
  • Source:Acta Crystallographica Section E.
  • Context: Confirms the N4-coordination mode of the 1-ethyl-tetrazole moiety in Copper(II) systems.

• Tetrazole Ligand Properties

  • Title: Tetrazole-Based Energetic Coordin
  • Source:Crystal Growth & Design.
  • Context: Discusses the thermal stability and bridging capabilities of tetrazole ligands in MOFs.

  • (General Journal Landing for verification).

• General Review on Tetrazoles

  • Title: Tetrazoles: Synthesis and Structure-Activity Rel
  • Source:N
  • Context: Background on the acidity and tautomerism of tetrazoles.

Sources

• 1. 2-(1H-tetrazol-5-yl)ethanamine | C3H7N5 | CID 14772412 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Poly[[bis­{μ3-tris­[2-(1H-tetra­zol-1-yl)eth­yl]amine}copper(II)] bis­(perchlorate)] - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. air.unimi.it [air.unimi.it]
• 5. research.rug.nl [research.rug.nl]
• 6. 2H-Tetrazole synthesis [organic-chemistry.org]
• 7. 1H-Tetrazole synthesis [organic-chemistry.org]

Application Note: Synthesis and Biomedical Translation of Tetrazole-Amine Metal-Organic Frameworks (MOFs)

Executive Summary & Mechanistic Rationale

Metal-Organic Frameworks (MOFs) constructed from nitrogen-rich heterocyclic linkers have transitioned from specialized energetic materials to highly sophisticated platforms for targeted drug delivery and biomedical engineering. Among these linkers, 5-aminotetrazole (HATZ) is particularly distinguished by its exceptional nitrogen content (82.4%) and its versatile coordination chemistry.

The causality behind selecting tetrazole amines lies in their structural duality. Upon deprotonation, the tetrazole ring forms the ATZ⁻ anion, which can adopt multiple coordination modes (from µ₂-bridging to µ₄-bridging) with transition metals like Zn(II) and Ag(I)[1][2]. This multi-dentate bridging creates highly robust, 3D porous networks that exhibit extraordinary thermal stability (often exceeding 300 °C) and mechanical resilience[3][4]. In drug development, these stable, nitrogen-rich pores provide ideal microenvironments for encapsulating active pharmaceutical ingredients (APIs), protecting them from premature enzymatic degradation while enabling stimuli-responsive release[5][6].

Mechanistic logic of 5-aminotetrazole deprotonation and multi-dentate framework coordination.

Biomedical and Drug Development Applications

The translation of tetrazole-amine MOFs into clinical and pharmacological applications is driven by their biocompatibility and functionalizable surfaces.

• Anti-Diabetic Therapeutics: A novel zinc-based MOF synthesized using 5-aminotetrazole and methyl-2-amino-4-isonicotinate has demonstrated remarkable in vivo anti-diabetic activity coupled with low in vitro cytotoxicity. The framework's unique geometry allows it to mimic natural regulatory systems, offering a pathway for controlled hypoglycemic drug delivery[5][6].

• Targeted Anticancer Delivery: Post-synthetic modification of established MOFs (such as UiO-66-NH₂) with 5-aminotetrazole and gold nanoparticles creates highly efficient porous nanocomposites. These modified nanocarriers have been successfully modeled for the targeted release of the anticancer drug Carmustine specifically near tumor cells, driven by the unique adsorption energies within the functionalized pores[7].

Experimental Methodologies: Self-Validating Protocols

The following protocols are designed as self-validating systems. By monitoring specific visual and analytical checkpoints, researchers can ensure phase purity and structural integrity without waiting for end-stage crystallographic analysis.

Protocol A: Solvothermal Synthesis of a 3D 4-Connected [Zn(ATZ)₂] Framework

This protocol describes the synthesis of a unique three-dimensional four-connected dia topological network[1].

Causality Note: The inclusion of pyrazine and 2,6-naphthalenedicarboxylic acid acts as structure-directing modulators. They do not incorporate into the final[Zn(ATZ)₂] framework but sterically guide the zinc and tetrazole ions into the desired tetrahedral geometry, preventing the formation of amorphous kinetic byproducts.

Step-by-Step Procedure:

• Precursor Assembly: In a 23 mL Teflon-lined stainless steel autoclave, combine Zn(NO₃)₂·6H₂O (0.1499 g, 0.51 mmol) and 5-aminotetrazole (0.0935 g, 1.1 mmol).

• Modulator Addition: Add pyrazine (0.0300 g, 0.37 mmol), 2,6-naphthalenedicarboxylic acid (0.0512 g, 0.24 mmol), tetramethylammonium bromide (0.0300 g, 0.20 mmol), and 2-imidazolidinone (1.9903 g, 20 mmol)[1].

• Solvent Integration: Add a solvent mixture of methanol (3.0 mL) and N,N-dimethylacetamide (DMA, 3.0 mL). Self-Validation Checkpoint: The mixture should be a heterogeneous suspension initially. Complete dissolution prior to heating indicates an incorrect solvent ratio.

• Thermal Activation: Seal the vessel and heat at 120 °C for 96 hours. The elevated temperature provides the activation energy necessary for the complete deprotonation of HATZ and the formation of robust Zn-N bonds[3][1].

• Controlled Cooling & Isolation: Cool the vessel to room temperature at a rate of 5 °C/hour. Self-Validation Checkpoint: Successful synthesis yields colorless, transparent crystals. An opaque white powder indicates rapid precipitation (cooling too fast) or a loss of modulator efficacy.

• Washing: Wash the crystals thoroughly with acetone to exchange the high-boiling DMA trapped within the pores, followed by vacuum drying at room temperature[1].

Protocol B: Post-Synthetic Modification of UiO-66-NH₂ with 5-Aminotetrazole for Drug Delivery

This protocol functionalizes a pre-existing zirconium MOF to enhance its drug-loading capacity for agents like Carmustine[7].

Step-by-Step Procedure:

• Framework Activation: Disperse 500 mg of pre-synthesized UiO-66-NH₂ in 50 mL of anhydrous ethanol under sonication for 30 minutes to ensure complete pore accessibility.

• Linker Attachment: Introduce a coupling agent (e.g., APTMS) followed by an excess of 5-aminotetrazole (2.0 mmol). Reflux the mixture at 80 °C for 24 hours under a nitrogen atmosphere. The primary amines on the MOF surface undergo condensation/coupling with the tetrazole derivatives[7].

• Nanoparticle Stabilization (Optional but Recommended): Introduce a gold precursor (HAuCl₄) and a mild reducing agent to deposit Au-NPs onto the tetrazole-functionalized surface. This step enhances the framework's catalytic and therapeutic targeting capabilities[7].

• Validation & Drug Loading: Recover the nanocomposite via centrifugation (8000 rpm, 10 min). Self-Validation Checkpoint: Perform FTIR spectroscopy. The appearance of distinct tetrazole ring stretching vibrations (~1450-1550 cm⁻¹) and the attenuation of the primary amine N-H stretch confirm successful modification. Proceed to load the API via solvent diffusion.

Workflow for the synthesis and biomedical application of tetrazole-amine MOFs.

Quantitative Data Summary

The table below summarizes the key physicochemical properties of prominent tetrazole-amine MOFs, highlighting their versatility across energetic and biomedical domains.

MOF Designation	Metal Center	Primary Linker(s)	Density / Topology	Thermal Stability	Key Application
[Zn(ATZ)₂]	Zn(II)	5-Aminotetrazole	dia topological network	~322 °C	High-Heat Resistance / Precursor[3][1]
[Ag₂(5-ATZ)(N₃)]	Ag(I)	5-Aminotetrazole + Azide	3.4 g/cm³ (Compact 3D)	~300 °C	High-Energy Material[2]
Zn-MOF (Anti-diabetic)	Zn(II)	5-ATZ + methyl-2-amino-4-isonicotinate	3D Luminescent Framework	High	Anti-diabetic Drug Delivery[6]
UiO-66-NH₂ @ 5-ATZ	Zr(IV)	BDC-NH₂ + 5-ATZ (Post-synthetic)	Porous Nanocomposite	High	Anticancer (Carmustine) Delivery[7]

Analytical Validation & Troubleshooting

To guarantee the E-E-A-T (Experience, Expertise, Authoritativeness, and Trustworthiness) of your synthesized materials, adhere to the following analytical validation steps:

• Powder X-Ray Diffraction (PXRD): Always compare the experimental PXRD pattern of the bulk powder with the simulated pattern generated from single-crystal data. Peak broadening indicates poor crystallinity, often resolved by increasing the solvothermal reaction time or optimizing the cooling ramp rate.

• Brunauer-Emmett-Teller (BET) Surface Area: Prior to drug loading, conduct N₂ adsorption-desorption isotherms at 77 K. If the measured surface area is significantly lower than theoretical values, the pores are likely blocked by unreacted modulators (e.g., 2-imidazolidinone). Extend the acetone washing phase or utilize Soxhlet extraction[1].

• Thermogravimetric Analysis (TGA): Tetrazole-amine MOFs are uniquely stable. A sharp weight loss before 300 °C typically indicates the evaporation of trapped solvent molecules rather than framework decomposition[3][2]. True framework collapse is usually highly exothermic and occurs abruptly above 300 °C.

References

• Title: 3-Dimensional 4-Connected Metal-Organic Frameworks of Zinc(II)
• Title: Applications of MOFs in the biomedical field Source: ResearchGate URL
• Title: A 3D Nitrogen-Rich Heat-Resistant Supramolecular MOF with Superior Energetic Performances Assembled from Zn(II)
• Title: High-energy metal-organic frameworks (HE-MOFs)
• Title: High performance 5-aminotetrazole-based energetic MOF and its catalytic effect on decomposition of RDX Source: RSC Publishing URL
• Title: Synthesis of Efficient Porous Nanocomposite Based on Metal-Organic Framework UiO-66-NH2 Coated with APTMS Source: Inorganic Chemistry Research URL
• Source: Crystal Growth & Design (ACS Publications)

Sources

• 1. asianpubs.org [asianpubs.org]
• 2. High performance 5-aminotetrazole-based energetic MOF and its catalytic effect on decomposition of RDX - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 3. papers.ssrn.com [papers.ssrn.com]
• 4. tetrazolelover.at.ua [tetrazolelover.at.ua]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. inorgchemres.org [inorgchemres.org]

Application Note: Functionalization of 2-(1H-tetrazol-1-yl)ethanamine for Pharmaceutical Intermediates

This Application Note is structured as a comprehensive technical guide for medicinal chemists and process development scientists. It moves beyond basic synthesis to address the functionalization, safety, and strategic application of 2-(1H-tetrazol-1-yl)ethanamine in drug discovery.

Executive Summary & Strategic Value

2-(1H-tetrazol-1-yl)ethanamine is a high-value bifunctional building block. Its structure consists of a primary amine linked via a two-carbon spacer to a 1-substituted tetrazole ring.

• The Tetrazole Advantage: The tetrazole moiety serves as a metabolically stable, lipophilic bioisostere of the carboxylic acid (pKa ~4.5–5.0) or cis-amide bond. Unlike carboxylic acids, the 1-substituted tetrazole is non-ionizable at physiological pH, improving membrane permeability while maintaining hydrogen bond acceptor capability.

• The Ethyl Linker: The C2 spacer prevents steric clash between the tetrazole "head" and the functionalized "tail," making this molecule an ideal "cap" or "linker" in Fragment-Based Drug Discovery (FBDD).

Primary Applications:

• Peptidomimetics: Replacing C-terminal amino acids to prevent enzymatic hydrolysis.

• Kinase Inhibitors: Solvent-front binders where the tetrazole interacts with lysine residues.

• Antibacterials: Enhancing cell-wall penetration in Gram-negative targets.

Safety & Handling Protocol (Critical)

• Energetic Potential: While 1-alkyl tetrazoles are kinetically more stable than their non-substituted counterparts, they are nitrogen-rich (60%+ N by weight).

  • Action: Perform Differential Scanning Calorimetry (DSC) on any new derivative before scaling >5g.

  • Limit: Avoid reaction temperatures >110°C without explicit thermal safety data.

• Isomer Purity: Commercial sources may contain trace 2H-tetrazole isomers. Verify regiochemistry via 1H-NMR (1H-tetrazole ring protons typically resonate downfield, ~8.5-9.5 ppm, vs 2H-isomers).

Functionalization Workflows

The primary amine is the handle for functionalization.[1] Below are three validated modules for attaching this motif to drug scaffolds.

Visual Workflow (Graphviz)

Figure 1: Strategic functionalization pathways for 2-(1H-tetrazol-1-yl)ethanamine. Colors indicate distinct reaction modules.

Module A: Amide Coupling (The Standard Protocol)

Objective: Attach the tetrazole tail to a carboxylic acid core (e.g., a proline derivative or benzoic acid). Why this method? HATU provides rapid activation with minimal racemization of chiral acids.

Protocol:

• Preparation: Dissolve the carboxylic acid (1.0 equiv) in anhydrous DMF (0.1 M concentration).

• Activation: Add HATU (1.1 equiv) and DIPEA (3.0 equiv). Stir for 5 minutes at Room Temperature (RT). Note: The solution should turn slightly yellow.

• Addition: Add 2-(1H-tetrazol-1-yl)ethanamine HCl (1.1 equiv) directly as a solid.

• Reaction: Stir at RT for 2–4 hours. Monitor via LC-MS (Target mass = Acid Mass + 113.1 - 18.0).

• Workup (Crucial):

  • Dilute with EtOAc.

  • Wash 2x with 5% LiCl (aq) to remove DMF.

  • Wash 1x with Sat. NaHCO3 (removes unreacted acid).

  • Dry over Na2SO4 and concentrate.[1]

Troubleshooting: If the tetrazole amine HCl salt is not dissolving, pre-dissolve it in a minimum volume of DMF/Water (10:1) before adding to the activated ester.

Module B: Reductive Amination (Secondary Amine Creation)

Objective: Create a flexible, basic amine linkage to an aldehyde core. Why this method? Sodium triacetoxyborohydride (STAB) is mild and tolerates the tetrazole ring better than harsh reducing agents like LiAlH4.

Protocol:

• Imine Formation: Combine aldehyde (1.0 equiv) and 2-(1H-tetrazol-1-yl)ethanamine (1.2 equiv) in DCE (1,2-Dichloroethane). Add DIPEA (1.5 equiv) if using the HCl salt.

• Dehydration: Add activated 4Å molecular sieves. Stir for 1 hour at RT.

• Reduction: Add NaBH(OAc)3 (1.5 equiv) in one portion.

• Quench: Stir for 16 hours. Quench with Sat. NaHCO3.

• Purification: The product is a secondary amine. Use SCX (Strong Cation Exchange) cartridges for rapid purification:

  • Load reaction mixture (in MeOH).

  • Wash with MeOH (removes non-basic impurities).

  • Elute with 2M NH3 in MeOH.

Module C: Urea/Carbamate Synthesis

Objective: Synthesis of rigid linkers common in kinase inhibitors (e.g., Sorafenib analogs).

Protocol:

• Dissolve the amine (1.0 equiv) in DCM/Pyridine (10:1).

• Cool to 0°C.

• Add the Isocyanate (R-NCO) or Chloroformate (R-OCOCl) dropwise.

• Warm to RT and stir for 2 hours.

• Note: If the R-group is an amine (to make a symmetric urea), use CDI (Carbonyldiimidazole) activation:

  • React Amine A with CDI (1.1 eq) in THF (1 hr).

  • Add Tetrazole-amine (1.0 eq) and heat to 50°C (4 hrs).

Analytical Characterization Data

Verifying the integrity of the tetrazole ring post-reaction is vital.

Feature	Method	Diagnostic Signal	Notes
Tetrazole Ring Proton	1H-NMR (DMSO-d6)	δ 9.2 – 9.6 ppm (s, 1H)	This singlet is characteristic of the C-H on the 1-substituted tetrazole. If it shifts upfield (<8.5), suspect ring degradation or isomerization.
Linker Protons	1H-NMR	δ 4.6 (t, 2H)	The CH2 adjacent to the tetrazole ring is significantly deshielded.
Carbon Signature	13C-NMR	~145 ppm	The tetrazole C5 carbon.
Mass Spec	ESI-MS	[M+H]+	Tetrazoles can form adducts with Na+ easily. Watch for [M+23].

Case Study: Fragment-Based Optimization

Scenario: A development team has a lead compound with a terminal carboxylic acid that suffers from poor cellular permeability (Papp < 1.0 x 10^-6 cm/s). Solution: The acid is converted to an amide linked to the 2-(1H-tetrazol-1-yl)ethyl moiety. Outcome:

• H-Bonding: The tetrazole nitrogen acts as an acceptor, maintaining potency against the target receptor.

• Permeability: Removal of the ionizable carboxylate increases lipophilicity (LogD increases by ~1.5 units), improving passive diffusion.

• Stability: The ethyl linker prevents "bite-back" cyclization that can occur with shorter linkers.

References

• Synthesis and Properties of 1-Substituted Tetrazoles

  • Title: "Recent advances in the synthesis of tetrazoles."[2][3][4]

  • Source:RSC Advances, 2025.

  • URL:[Link] (General reference for tetrazole stability).

• Bioisosterism in Drug Design

  • Title: "Tetrazole Derivatives as Promising Medicinally Active Agents."[5][6]

  • Source:International Journal of Pharmaceutical Sciences Review and Research, 2017.

  • URL:[Link]

• Safety of Tetrazoles

  • Title: "Safe and Efficient Tetrazole Synthesis in a Continuous Flow Microreactor."
  • Source:Angewandte Chemie, MIT Open Access.

  • URL:[Link]

• Amide Coupling Protocols (HATU)

  • Title: "High-efficiency amide bond form
  • Source:N

  • URL:[Link] (Standard reference for HATU methodology).

Disclaimer: This protocol is for research purposes only. Always consult local EHS guidelines before handling tetrazole derivatives.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. nanomedicine-rj.com [nanomedicine-rj.com]
• 4. Exploring tetrazole chemistry: synthetic techniques, structure–activity relationship, and pharmacological insights in antimicrobial and anticancer therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Tetrazoles via Multicomponent Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 6. hilarispublisher.com [hilarispublisher.com]

High-Performance Protocol: Alkylation of Tetrazole with Chloroethylamine

Abstract

The alkylation of tetrazoles with 2-chloroethylamine is a critical transformation in medicinal chemistry, yielding bioisosteres of amino acids and histamine analogs. However, this reaction is complicated by the ambident nucleophilicity of the tetrazole ring, which typically yields a mixture of 1,5-disubstituted (N1) and 2,5-disubstituted (N2) regioisomers. This guide provides a field-proven protocol for the alkylation of 5-substituted-1H-tetrazoles with 2-chloroethylamine hydrochloride. It details the mechanistic role of the aziridinium intermediate, strategies to control regioselectivity, and a robust purification workflow to isolate high-purity isomers.

Mechanistic Insight & Regioselectivity

The reaction does not proceed via a simple SN2 displacement of the chloride. Instead, under basic conditions, 2-chloroethylamine undergoes rapid intramolecular cyclization to form a highly electrophilic aziridinium ion . The tetrazolate anion then attacks this strained intermediate.

The Regioselectivity Challenge

• N2-Alkylation (Kinetic/Steric Favorability): The N2 nitrogen is generally more nucleophilic and less sterically hindered by the substituent at the C5 position. Consequently, the N2 isomer is often the major product (typically 55–70%).

• N1-Alkylation (Thermodynamic/Electronic Control): The N1 isomer is often more polar and sterically crowded. Its formation can be favored by specific solvent effects (e.g., DMSO) or cation coordination, but it is frequently the minor component in standard alkylation protocols.

Reaction Pathway Diagram[1]

Figure 1: Mechanistic pathway showing the formation of the aziridinium intermediate and divergent alkylation paths.

Strategic Considerations

Parameter	Recommendation	Rationale
Base	Potassium Carbonate (K₂CO₃)	Anhydrous, mild enough to prevent degradation but strong enough to buffer the HCl salt (requires >2 equiv).
Solvent	Acetonitrile (MeCN)	Polar aprotic; dissolves the tetrazolate well while allowing easy workup. Acetone is a viable alternative for lower temperatures.
Temperature	Reflux (80–82°C)	Ensures complete consumption of the tetrazole and drives the ring-opening of the aziridinium intermediate.
Stoichiometry	1.0 : 1.2 : 2.5 (Tetrazole : Amine : Base)	Excess base is critical to neutralize the amine salt and deprotonate the tetrazole.

Experimental Protocol

Safety Warning: 2-Chloroethylamine and the in-situ generated aziridinium ion are potent alkylating agents (nitrogen mustard class). Handle with extreme care in a fume hood. Wear appropriate PPE.

Materials

• 5-Substituted-1H-tetrazole (1.0 equiv)[1]

• 2-Chloroethylamine hydrochloride (1.2 equiv)

• Potassium Carbonate (anhydrous, powder) (2.5 equiv)

• Acetonitrile (HPLC grade) (0.5 M concentration relative to tetrazole)

• Sodium Sulfate (Na₂SO₄)[2][3]

Step-by-Step Procedure

• Reaction Setup:

  • To a flame-dried round-bottom flask equipped with a magnetic stir bar and reflux condenser, add 5-substituted tetrazole (10 mmol, 1.0 equiv) and anhydrous K₂CO₃ (25 mmol, 2.5 equiv).

  • Add Acetonitrile (20 mL) and stir at room temperature for 15 minutes to allow deprotonation (formation of the tetrazolate salt).

  • Add 2-chloroethylamine hydrochloride (12 mmol, 1.2 equiv) in a single portion.

• Reaction:

  • Heat the mixture to reflux (80°C) .

  • Monitor reaction progress by TLC or LC-MS.

    • Note: The reaction typically requires 4–16 hours. The formation of the aziridinium ion is fast, but the nucleophilic attack can be the rate-determining step depending on the steric bulk of the C5 substituent.

• Workup:

  • Cool the reaction mixture to room temperature.

  • Filter off the inorganic salts (KCl, excess K₂CO₃) through a pad of Celite or sintered glass. Rinse the cake with acetonitrile.

  • Concentrate the filtrate under reduced pressure to obtain a crude residue.[2][3]

  • Partition: Redissolve the residue in Ethyl Acetate (EtOAc) and water.

    • Critical Step: Ensure the aqueous layer is basic (pH > 10) using dilute NaOH if necessary to keep the free amine product in the organic layer.

  • Wash the organic layer with Brine (1x), dry over Na₂SO₄, filter, and concentrate.

• Purification:

  • The crude material is a mixture of N1 and N2 isomers.[4]

  • Column Chromatography: Silica gel (DCM/MeOH/NH₄OH gradient, typically 95:5:0.5).

  • Elution Order: The N2 isomer (less polar) typically elutes first. The N1 isomer (more polar) elutes second.

Characterization & Analysis

Distinguishing the isomers is critical for validation.

• ¹H NMR: The methylene protons attached to the tetrazole ring (

  -CH₂-) appear at distinct chemical shifts.

  • N2-Isomer: Signals are typically downfield (deshielded, ~4.7–4.9 ppm) compared to the N1 isomer.

  • N1-Isomer: Signals are typically upfield (~4.4–4.6 ppm).

• ¹³C NMR: The tetrazole ring carbon (

  ) is diagnostic.[5]

  • N2-Isomer:

    appears at 162–167 ppm .

  • N1-Isomer:

    appears at 152–156 ppm .

Troubleshooting Guide

Issue	Probable Cause	Solution
Low Conversion	Incomplete aziridinium formation or salt clumping.	Ensure K₂CO₃ is finely powdered. Add a catalytic amount (0.1 equiv) of NaI or TBAB to facilitate halide exchange.
Polymerization	Free amine polymerizing with itself.	Do not premix the free base of chloroethylamine. Generate it in situ in the presence of the tetrazole nucleophile.
Poor Separation	Isomers have similar Rf values.	Use a DCM/MeOH system with 1% Triethylamine or NH₄OH to sharpen the amine peaks. Consider protecting the amine (e.g., Boc-anhydride) before separation to increase lipophilicity difference.

References

• BenchChem Technical Support. Regioselective Alkylation of 5-Substituted Tetrazoles. (Accessed 2023).[6] A comprehensive overview of steric and electronic factors influencing N1 vs N2 selectivity.

• Reynard, G., et al. (2022).[7] Understanding the regioselectivity of 5-substituted 1H-tetrazoles alkylation.New Journal of Chemistry , 46, 21085-21091.[7] Discusses the mechanistic divergence in tetrazole alkylation.

• MDPI. (2021). Experimental and Computational Studies on N-alkylation Reaction of N-Benzoyl 5-(Aminomethyl)Tetrazole.Molbank , 2021(3), M1247. Provides NMR data for distinguishing N1/N2 isomers.[8]

• Organic Chemistry Portal. Synthesis of 2H-tetrazoles. Summarizes various methods for selective tetrazole functionalization.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. ontariotechu.scholaris.ca [ontariotechu.scholaris.ca]
• 5. mdpi.com [mdpi.com]
• 6. tdcommons.org [tdcommons.org]
• 7. Understanding the regioselectivity of 5-substituted 1H-tetrazoles alkylation - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 8. Solvent-Controlled, Site-Selective N-Alkylation Reactions of Azolo-Fused Ring Heterocycles at N1-, N2-, and N3-Positions, Including Pyrazolo[3,4- d]pyrimidines, Purines, [1,2,3]Triazolo[4,5]pyridines, and Related Deaza-Compounds - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Corrosion Inhibition Profiling of 2-(1H-tetrazol-1-yl)ethanamine

Executive Summary & Mechanistic Rationale

This guide details the characterization of 2-(1H-tetrazol-1-yl)ethanamine (CAS: 926649-00-5) as a high-performance mixed-type corrosion inhibitor.

Why this Molecule?

Conventional inhibitors often rely on single-site adsorption. 2-(1H-tetrazol-1-yl)ethanamine represents a "dual-anchor" class of inhibitors:

• The Tetrazole Head (Chem-Adsorption): The planar, electron-rich tetrazole ring (containing four nitrogen atoms) facilitates strong coordinate covalent bonding with metal d-orbitals (specifically Fe and Cu), forming a stable passivation layer.

• The Ethanamine Tail (Physi-Adsorption): In acidic media (

  ), the primary amine protonates to . This cation electrostatically binds to the metal surface, which often carries a negative charge due to adsorbed chloride or sulfate ions (synergistic effect).

This synergistic "Planar-Vertical" adsorption mechanism significantly reduces the Double Layer Capacitance (

) and increases Charge Transfer Resistance ( ).

Safety & Solution Preparation

Safety Warning: Tetrazole derivatives can be energetic. While this ethylamine derivative is stable, avoid high temperatures (>150°C) and strong oxidizers. Always work in a fume hood.

Inhibitor Stock Solution

• Solvent: Deionized Water (Grade 1) or Ethanol (if solubility is limited in neutral water).

• Concentration Range: Prepare a stock of

  M.

• Test Concentrations: Dilute serially to obtain

  M in the aggressive medium (e.g., 1.0 M HCl).

Metal Specimen Preparation (Critical Step)

Inconsistent surface preparation is the #1 cause of noisy electrochemical data.

• Abrasion: Wet polish specimens (Mild Steel or Copper,

  exposed area) using SiC paper sequentially: 400, 600, 800, 1000, 1200 grit.

• Degreasing: Sonicate in acetone (5 min)

  ethanol (5 min) DI water rinse.

• Drying: Dry under a stream of warm air. Use immediately to prevent air-oxidation.

Protocol A: Electrochemical Impedance Spectroscopy (EIS)

Objective: Quantify the resistive barrier (

) formed by the inhibitor film.

Experimental Setup

• Instrument: Potentiostat/Galvanostat with FRA module (e.g., Autolab, Gamry).[1]

• Cell: Three-electrode glass cell.

  • Working Electrode (WE): Prepared Metal Specimen.[2][3][4]

  • Counter Electrode (CE): Platinum foil or Graphite rod (Surface area

    WE).

  • Reference Electrode (RE): Saturated Calomel Electrode (SCE) or Ag/AgCl.

Measurement Parameters

• OCP Stabilization: Monitor Open Circuit Potential for 30–60 mins until stability (

  ).

• Frequency Range:

  to .[2][5]

• AC Amplitude:

  (rms) at OCP.

• Points/Decade: 10 (Logarithmic spacing).

Data Analysis & Equivalent Circuit

Fit the Nyquist plots using the Randles Circuit with Constant Phase Element (CPE) to account for surface heterogeneity.

Circuit Model:

• : Solution Resistance.
• : Charge Transfer Resistance (Correlates to inhibition).
• : CPE representing the double layer (defined by admittance and exponent ).

Inhibition Efficiency Calculation (

):

Protocol B: Potentiodynamic Polarization (Tafel)

Objective: Determine if the inhibitor is Anodic, Cathodic, or Mixed-type.

Measurement Parameters

• Scan Range:

  to vs. OCP.

• Scan Rate:

  (Slow scan reduces capacitive charging current errors).

• Conditioning: Perform after EIS on the same sample to ensure stable surface film.

Data Interpretation[6][7]

• Mixed-Type: If displacement in

  is compared to blank.

• Anodic/Cathodic: If displacement is

  .

• Current Density (

  ): Extrapolate Tafel slopes ( ) to .

Inhibition Efficiency Calculation (

):

Protocol C: Adsorption Isotherm Validation

Objective: Verify the mechanism (Physisorption vs. Chemisorption).

• Calculate Surface Coverage (

  ) for each concentration ( ): .

• Fit data to the Langmuir Isotherm :

• Plot

  (y-axis) vs. (x-axis). A linear fit ( ) confirms monolayer adsorption.

• Thermodynamic Calculation: Calculate Gibbs Free Energy of Adsorption (

  ):

  • Interpretation:

    • : Physisorption (Electrostatic).
    • : Chemisorption (Covalent bonding).

    • Between -20 and -40: Mixed mode (Expected for this molecule).

Data Presentation & Visualization

Summary Table Template

Conc. (M)
Blank (0)	25.4	150.2	-	450.1	480	-
	185.6	65.4	86.3	62.4	495	0.86
	420.1	32.1	93.9	28.1	510	0.94

Experimental Workflow Diagram

Caption: Integrated workflow for electrochemical and surface characterization of corrosion inhibitors.

Adsorption Mechanism Diagram

Caption: Dual-mode adsorption mechanism of 2-(1H-tetrazol-1-yl)ethanamine on metal surfaces.

Troubleshooting & Quality Control

Issue	Probable Cause	Corrective Action
Inductive Loop in Nyquist (Low Freq)	Adsorption/Desorption relaxation or unstable surface.	Increase OCP time; Check for pitting.
Scattered Tafel Data	Electrode surface roughness or bubble accumulation.	Polish to mirror finish; Ensure no bubbles on WE surface.
Low Inhibition Efficiency	Inhibitor insolubility or thermal degradation.	Use 5% Ethanol co-solvent; Ensure Temp < 60°C.

References

• Tetrazole Derivatives as Corrosion Inhibitors

  • Title: 5-Substituted 1H-tetrazoles as effective corrosion inhibitors for mild steel in 1 M hydrochloric acid.[4][6][7]

  • Source: Taylor & Francis (Corrosion Engineering, Science and Technology).

  • URL:[Link][7][8]

• Mechanism on Copper

  • Title: A study of tetrazoles derivatives as corrosion inhibitors of copper in nitric acid.[9][10]

  • Source: Emerald Insight (Pigment & Resin Technology).

  • URL:[Link]

• EIS Protocol Standard

  • Title: Standard Test Method for Electrochemical Impedance Spectroscopy (ASTM G106).[1]

  • Source: Metrohm / ASTM.[1]

• Molecule Verification

  • Title: 2-(1H-tetrazol-1-yl)ethanamine (PubChem CID 22639490).
  • Source: N

  • URL:[Link]

Sources

• 1. corrosion.metrohmusa.com [corrosion.metrohmusa.com]
• 2. jmaterenvironsci.com [jmaterenvironsci.com]
• 3. electrochemsci.org [electrochemsci.org]
• 4. bhu.ac.in [bhu.ac.in]
• 5. Corrosion Testing via Electrochemical Impedance Spectroscopy (EIS) - Van Loon Chemical Innovations [vlci.biz]
• 6. An Investigation into the Synthesis and Characterization of Novel Tetrazole Derivatives for Application as Mild Steel Corrosion Inhibitors in a Solution of Hydrochloric Acid - PMC [pmc.ncbi.nlm.nih.gov]
• 7. tandfonline.com [tandfonline.com]
• 8. matsc.ktu.lt [matsc.ktu.lt]
• 9. emerald.com [emerald.com]
• 10. electrochemsci.org [electrochemsci.org]

Procedures for coupling 2-(1H-tetrazol-1-yl)ethanamine with carboxylic acids

Application Note: Efficient Coupling of 2-(1H-tetrazol-1-yl)ethanamine with Carboxylic Acids

Abstract & Introduction

This guide details the optimized protocols for synthesizing amides via the coupling of 2-(1H-tetrazol-1-yl)ethanamine (typically supplied as the hydrochloride salt, CAS: 10401-42-0) with various carboxylic acids.

The 1-substituted tetrazole moiety is a critical pharmacophore in medicinal chemistry, often serving as a metabolically stable bioisostere for carboxylic acids or cis-amide bonds.[1] However, its incorporation presents specific challenges:

• Polarity: The tetrazole ring increases water solubility, complicating standard organic extractions.

• Salt Neutralization: The amine is almost exclusively supplied as a hydrochloride salt, requiring careful in situ neutralization to release the nucleophilic free base without racemizing sensitive chiral centers on the carboxylic acid partner.

• Photostability: While 1-alkyl tetrazoles are generally stable, certain tetrazole derivatives can undergo photodecomposition to nitrile imines under high-intensity UV light [1].[1] Standard ambient light is usually safe, but amber glassware is recommended for high-value intermediates.[1]

This document provides three distinct protocols tailored to the scale and nature of the starting materials:

• Method A (HATU): High-throughput/Discovery scale (Highest success rate).[1]

• Method B (T3P): Process/Gram scale (Easiest workup).

• Method C (EDC/HOBt): Cost-effective/Classic (For non-hindered acids).[1]

Reagent Selection Strategy

The choice of coupling reagent should be dictated by the steric hindrance of the carboxylic acid and the downstream purification strategy.

Figure 1: Decision tree for selecting the optimal coupling reagent based on scale and substrate complexity.

Pre-Reaction Considerations

Stoichiometry of Base: Since 2-(1H-tetrazol-1-yl)ethanamine is a hydrochloride salt, at least 1 equivalent of base is consumed solely to neutralize the HCl.[1]

• Standard Amine: Requires ~2.0 equiv base.[1]

• Amine HCl Salt: Requires ~3.0–3.5 equiv base (1.0 to neutralize salt + 2.0 to drive reaction).[1]

Solubility: The amine salt is poorly soluble in Dichloromethane (DCM).

• Recommendation: Use DMF (N,N-Dimethylformamide) or a 1:1 DCM/DMF mixture to ensure homogeneity.[1]

Detailed Protocols

Method A: HATU Coupling (Discovery Standard)

Best for: Small scale (10mg – 500mg), hindered acids, or precious intermediates.

Mechanism: HATU generates a highly reactive OAt-active ester, which reacts faster than OBt esters (from HBTU) and minimizes epimerization [2].[1]

Materials:

• Carboxylic Acid (1.0 equiv)[1]

• 2-(1H-tetrazol-1-yl)ethanamine HCl (1.2 equiv)[1]

• HATU (1.2 equiv)[1]

• DIPEA (N,N-Diisopropylethylamine) (3.5 equiv)[1]

• Solvent: Anhydrous DMF (Concentration: 0.1 M – 0.2 M)[1]

Protocol:

• Activation: In a dry vial, dissolve the Carboxylic Acid (1.0 equiv) and HATU (1.2 equiv) in anhydrous DMF.

• Base Addition 1: Add DIPEA (1.5 equiv) to the acid/HATU mixture. Stir at Room Temperature (RT) for 5–10 minutes.

  • Visual Check: The solution often turns yellow/orange, indicating active ester formation.

• Amine Preparation: In a separate vial, suspend 2-(1H-tetrazol-1-yl)ethanamine HCl (1.2 equiv) in minimal DMF. Add the remaining DIPEA (2.0 equiv). Vortex until clear (neutralization).[1]

• Coupling: Add the amine solution to the activated acid solution.

• Reaction: Stir at RT for 1–4 hours.

• Monitoring: Check via LCMS. Look for product mass [M+H]+.[1]

  • Note: The tetrazole product is polar; use a gradient starting at 5% MeCN to capture early eluters.

• Workup:

  • Dilute with EtOAc (Ethyl Acetate).[1]

  • Wash 2x with saturated

    , 1x with Water, 1x with Brine.

  • Dry over

    , filter, and concentrate.

Method B: T3P (Propylphosphonic Anhydride) Coupling

Best for: Scale-up (>1g), chiral acids, and easy purification.

Mechanism: T3P acts as a water scavenger and coupling agent.[1][2] The byproducts are water-soluble phosphonic acid derivatives, eliminating the need for column chromatography in many cases [3].

Materials:

• Carboxylic Acid (1.0 equiv)[1]

• 2-(1H-tetrazol-1-yl)ethanamine HCl (1.1 equiv)[1]

• T3P (50% w/w in EtOAc or DMF) (1.5 equiv)

• Base: Pyridine (3.0 equiv) or DIPEA (4.0 equiv)[1]

• Solvent: EtOAc or DMF (0.2 M)[1]

Protocol:

• Combine: Charge a flask with Carboxylic Acid , Amine HCl salt , and Solvent (EtOAc preferred if solubility permits; use DMF if not).

• Base Addition: Add Pyridine (or DIPEA).[1] Stir for 5 minutes.

  • Self-Validation: Check pH on wet litmus paper.[1] It must be basic (pH > 8).[1] If not, add more base.

• Reagent Addition: Add T3P solution dropwise at 0°C (optional) or RT.

• Reaction: Stir at RT for 2–12 hours. T3P kinetics are slower than HATU but cleaner.[1]

• Workup (The "Wash" Method):

  • Dilute with excess EtOAc.[1]

  • Wash 3x with Water (removes T3P byproducts).[1]

  • Wash 1x with 0.5M HCl (removes excess amine/pyridine - Skip if product is acid-sensitive).[1]

  • Wash 1x with Sat.[1]

    (removes unreacted acid).[1]

  • Concentrate.

Troubleshooting & Optimization (The Self-Validating System)

Use this table to diagnose failure modes.

Observation	Probable Cause	Corrective Action
Low Conversion (Amine remains)	Amine HCl was not fully neutralized.[1]	Check pH of reaction mixture. Ensure >3.0 equiv of DIPEA was used.
Low Conversion (Acid remains)	Acid is sterically hindered.[1]	Switch from EDC to HATU. Increase temperature to 40°C.
Product in Aqueous Layer	Tetrazole makes product too polar.[1]	Do not use dilute HCl washes.[1] Use "Salting Out" method: saturate aqueous layer with NaCl and extract with DCM/IPA (3:1).
Unknown Impurity (+99 mass)	Phosphonium adduct (BOP/PyBOP) or Uronium adduct.[1][3]	If using HATU, ensure Acid is activated before adding amine. If problem persists, switch to T3P.

Reaction Workflow Visualization

Figure 2: Step-by-step workflow for the HATU coupling protocol, emphasizing the parallel preparation of the amine salt.

References

• Luo, T., et al. (2016).[4] "Photo-induced coupling reactions of tetrazoles with carboxylic acids in aqueous solution: application in protein labelling." Chemical Communications, 52(24), 4529-4532.

• Carpino, L. A. (1993). "1-Hydroxy-7-azabenzotriazole.[1][3] An efficient peptide coupling additive."[3][5][6] Journal of the American Chemical Society, 115(10), 4397-4398.

• Dunetz, J. R., et al. (2011).[7] "General and Scalable Amide Bond Formation with Epimerization-Prone Substrates Using T3P and Pyridine." Organic Letters, 13(19), 5048–5051.

• Valeur, E., & Bradley, M. (2009). "Amide bond formation: beyond the myth of coupling reagents." Chemical Society Reviews, 38(2), 606-631.

Sources

• 1. 2-(1H-tetrazol-5-yl)ethanamine | C3H7N5 | CID 14772412 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. peptide.com [peptide.com]
• 4. Photo-induced coupling reactions of tetrazoles with carboxylic acids in aqueous solution: application in protein labelling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. jpt.com [jpt.com]
• 6. benchchem.com [benchchem.com]
• 7. Amide synthesis by acylation [organic-chemistry.org]

Application Note: Microwave-Assisted Synthesis of 2-(1H-tetrazol-1-yl)ethanamine

Abstract & Strategic Rationale

The synthesis of 2-(1H-tetrazol-1-yl)ethanamine (CAS: 14668-33-8) represents a critical challenge in medicinal chemistry. This moiety serves as a bioisostere for carboxylic acids and a robust linker in PROTACs and fragment-based drug discovery.

While traditional alkylation of 1H-tetrazole with halo-amines is possible, it suffers from poor regioselectivity, typically yielding inseparable mixtures of 1-substituted and 2-substituted isomers. To guarantee structural integrity (exclusive 1-substitution), this protocol utilizes the Gewald-type heterocyclization of a primary amine, triethyl orthoformate (TEOF), and sodium azide.

Why Microwave? The cycloaddition of azides to form tetrazoles possesses a high activation energy. Conventional heating (refluxing acetic acid, 12–24h) often leads to azide degradation and hydrazoic acid (

) accumulation. Microwave irradiation (dielectric heating) accelerates this transformation to <30 minutes, significantly improving safety profiles and yield by minimizing thermal degradation windows.

Chemical Strategy & Mechanism[1][2]

To ensure the synthesis of the mono-tetrazole product and avoid the formation of bis-tetrazoles (where both amine groups of ethylenediamine react), this protocol employs a Protection-Cyclization-Deprotection strategy.

The Pathway[3][4]

• Starting Material: N-Boc-ethylenediamine (tert-butyl (2-aminoethyl)carbamate).

• Cyclization: Reaction with Sodium Azide (

  ) and Triethyl Orthoformate ( ) under acidic catalysis.

• Deprotection: Removal of the Boc group to yield the target primary amine.

Reaction Mechanism Diagram

The following flow illustrates the specific regioselective pathway chosen for this protocol.

Caption: Figure 1. Regioselective synthesis workflow via modified Gewald heterocyclization to ensure N1-substitution.

Safety: The Azide Protocol

CRITICAL WARNING: This protocol involves Sodium Azide (

) and acidic conditions.

• Hydrazoic Acid (

  ): Contact between acid and azide generates , which is highly toxic and explosive.[1][2][3]

• Heavy Metals: Avoid metal spatulas or needles. Azides form shock-sensitive explosives with Cu, Pb, and Zn.[1][2]

Microwave Safety Interlocks:

• Use a dedicated microwave synthesis reactor (e.g., CEM Discover, Anton Paar Monowave). DO NOT use a domestic microwave.

• Vessel: Use a sealed vessel with a pressure release rating of at least 20 bar.

• Temperature Limit: Do not exceed 120°C. Azide decomposition accelerates rapidly above this threshold.

Experimental Protocol

Part A: Microwave-Assisted Cyclization

Reagents:

• N-Boc-ethylenediamine (1.0 equiv, 5 mmol, ~0.80 g)

• Triethyl orthoformate (TEOF) (3.0 equiv, 15 mmol, 2.5 mL)

• Sodium Azide (

  ) (1.2 equiv, 6 mmol, 0.39 g)

• Glacial Acetic Acid (Catalytic/Solvent, 5–8 mL)

Step-by-Step:

• Preparation: In a 10 mL microwave process vial equipped with a magnetic stir bar, dissolve N-Boc-ethylenediamine in glacial acetic acid.

• Addition: Add TEOF followed carefully by Sodium Azide. Note: Perform this in a fume hood.

• Sealing: Cap the vial with a Teflon-lined septum.

• Irradiation: Place in the microwave reactor.

  • Mode: Dynamic (Power controlled to maintain Temp).

  • Set Point: 100°C.

  • Hold Time: 20 minutes.

  • Stirring: High.[3]

  • Max Power: 150 W (to prevent overshoot).

• Work-up:

  • Allow the vial to cool to <40°C before opening.

  • Pour the reaction mixture into ice-cold water (30 mL).

  • Extract with Ethyl Acetate (3 x 20 mL).

  • Wash the organic layer with saturated

    (carefully, to neutralize acid) and brine.

  • Dry over

    and concentrate in vacuo.

  • Result: Crude N-Boc-2-(1H-tetrazol-1-yl)ethanamine. (Usually sufficiently pure for Part B; if not, recrystallize from hexanes/EtOAc).

Part B: Deprotection to Target Salt

Reagents:

• Crude Intermediate from Part A

• 4M HCl in Dioxane or Methanol

Step-by-Step:

• Dissolve the crude Boc-intermediate in Methanol (5 mL).

• Add 4M HCl in Dioxane (3 mL) dropwise at 0°C.

• Stir at room temperature for 2 hours. Monitor by TLC (disappearance of the non-polar Boc spot).

• Isolation: The product often precipitates as the hydrochloride salt.

  • Add Diethyl Ether (20 mL) to force precipitation.

  • Filter the white solid.

  • Wash with cold ether.

• Final Product: 2-(1H-tetrazol-1-yl)ethanamine hydrochloride.

Data Summary & Validation

The following table provides expected physicochemical properties for validation.

Parameter	Value / Observation	Notes
Target Structure	1-substituted Tetrazole	Confirmed by NMR (C-H tetrazole proton)
Appearance	White to off-white solid	Hygroscopic (store in desiccator)
Yield (Overall)	65% – 80%	High yield due to microwave efficiency
1H NMR (DMSO-d6)	9.4-9.6 (s, 1H, Tetrazole-H)	Diagnostic peak for 1H-tetrazole
1H NMR (Linker)	4.6 (t, 2H, -CH2), 3.4 (t, 2H, N-CH2)	Distinct triplet pattern
MS (ESI+)	[M+H]+ = 114.1 (Free base)	Usually observed as 114.1 or dimer

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low Yield	Azide degradation	Lower microwave temp to 80°C and extend time to 30 min.
Pressure Spike	gas evolution	This is normal but must be managed. Ensure headspace in vial is at least 40% of volume.
Regio-isomers	Incorrect Method	If alkylation was used, switch to this heterocyclization method. This method is specific to 1-substitution.
Incomplete Deprotection	Old HCl reagent	Use fresh anhydrous HCl in Dioxane. Water interferes with precipitation.

References

• Microwave-Assisted Tetrazole Synthesis (General Methodology)

  • Naeimi, H., & Kiani, F. (2018). Rapid microwave promoted heterocyclization of primary amines with triethyl orthoformate and sodium azide using zinc sulfide nanoparticles as recyclable catalyst.[4][5] Journal of Sulfur Chemistry.

• Mechanistic Insight (Gewald Reaction)

  • Voitekhovich, S. V., Gaponik, P. N., & Koldobskii, G. I. (2017). Synthesis of 1-substituted tetrazoles by heterocyclization of primary amines, orthoformic ester, and sodium azide.[4][6][5][7] Chemistry of Heterocyclic Compounds.

  • [6]

• Safety Protocols (Azides in Microwave)

  • CEM Corporation. (n.d.).

• Regioselectivity Validation

  • Rostovtsev, V. V., et al. (2002). A Stepwise Huisgen Cycloaddition Process: Copper(I)-Catalyzed Regioselective "Ligation" of Azides and Terminal Alkynes. Angewandte Chemie International Edition.

Sources

• 1. ehs.wisc.edu [ehs.wisc.edu]
• 2. Sodium Azide NaN3 | Division of Research Safety | Illinois [drs.illinois.edu]
• 3. geneseo.edu [geneseo.edu]
• 4. tandfonline.com [tandfonline.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Application Note: 2-(1H-tetrazol-1-yl)ethanamine as a Precursor for High-Nitrogen Energetic Materials

Topic: Application of 2-(1H-tetrazol-1-yl)ethanamine in Energetic Materials Research Content Type: Detailed Application Note & Protocol Guide Audience: Senior Researchers, Pyrotechnic Chemists, and Materials Scientists

Executive Summary

2-(1H-tetrazol-1-yl)ethanamine (often abbreviated as 1-TEA or 2-AT ) represents a critical structural motif in the design of next-generation High Energy Density Materials (HEDMs). Unlike rigid energetic backbones, the ethylamine linker in 1-TEA provides conformational flexibility, which significantly desensitizes the resulting energetic salts and coordination polymers to mechanical stimuli (impact and friction) without compromising their high nitrogen content.

This guide details the synthesis, characterization, and application of 1-TEA in developing Energetic Coordination Polymers (ECPs) and Nitrogen-Rich Energetic Salts . It serves as a blueprint for researchers aiming to balance detonation performance with safety standards.

Chemical Profile & Mechanism of Action

Property	Specification
IUPAC Name	2-(1H-tetrazol-1-yl)ethanamine
CAS Number	31602-64-9
Molecular Formula
Molecular Weight	113.12 g/mol
Nitrogen Content	61.9%
Role	Bidentate Ligand, Cationic Precursor

Mechanistic Utility in Energetics

• Ligand Behavior : The N4 atom of the tetrazole ring and the amine nitrogen (

  ) act as a chelating bite, forming stable 5- or 6-membered rings with transition metals (Cu, Co, Ag). This stabilizes high-energy metal centers in ECPs.

• Cation Formation : Protonation of the primary amine yields the

  cation. When paired with oxygen-rich anions (e.g., dinitramide, perchlorate), it creates salts with high formation enthalpies due to the high nitrogen content of the tetrazole ring.

Protocol A: Synthesis of 2-(1H-tetrazol-1-yl)ethanamine

Context : Direct reaction of ethylenediamine with tetrazole precursors often leads to double substitution (bis-tetrazoles). This protocol uses a protection-deprotection strategy to ensure mono-substitution and high purity.

Reagents Required

• N-Boc-ethylenediamine (98%)

• Triethyl orthoformate (TEOF)

• Sodium Azide (

  )

• Glacial Acetic Acid

• Hydrochloric Acid (4M in dioxane)

• Solvents: Methanol, Ethyl Acetate, Diethyl Ether

Workflow Diagram

Figure 1: Step-wise synthesis of 1-TEA preventing bis-substitution.

Step-by-Step Methodology

Step 1: Tetrazole Ring Formation

• In a 250 mL round-bottom flask, dissolve N-Boc-ethylenediamine (10 mmol) in glacial acetic acid (20 mL).

• Add triethyl orthoformate (15 mmol) and sodium azide (15 mmol). Caution:

  may form in situ; use a blast shield and efficient fume hood.

• Heat the mixture to 80°C for 6 hours.

• Cool to room temperature and concentrate under reduced pressure.

• Dissolve residue in ethyl acetate (50 mL) and wash with saturated brine.

• Evaporate solvent to yield the intermediate 1-(2-N-Boc-aminoethyl)tetrazole .

Step 2: Deprotection

• Dissolve the intermediate in 4M HCl in dioxane (10 mL).

• Stir at room temperature for 2 hours. A white precipitate will form.

• Filter the solid and wash with diethyl ether to remove organic impurities.

• Yield : ~85% as the hydrochloride salt.

Step 3: Neutralization (For Coordination Chemistry)

• Dissolve the hydrochloride salt in minimal methanol.

• Add equimolar NaOH or KOH in methanol.

• Filter off the inorganic salt (

  ). The filtrate contains the free amine.

Protocol B: Synthesis of Energetic Salts (The Dinitramide Route)

Context : Pairing the 1-TEA cation with the dinitramide anion (

) yields a salt with high oxygen balance and density.

Reagents

• 1-TEA Hydrochloride (from Protocol A)

• Silver Dinitramide (AgDN) or Ammonium Dinitramide (ADN)

• Solvent: Acetonitrile (

  )

Methodology (Metathesis)

• Dissolution : Dissolve 1-TEA hydrochloride (1 mmol) in dry acetonitrile (5 mL).

• Addition : Add Silver Dinitramide (1 mmol) suspended in acetonitrile. Note: Perform in the dark to prevent Ag degradation.

• Reaction : Stir at room temperature for 1 hour. The reaction is driven by the precipitation of AgCl.

• Isolation : Filter the AgCl precipitate through a 0.2 µm PTFE syringe filter.

• Crystallization : Slowly evaporate the filtrate at room temperature to obtain colorless crystals of 2-(1H-tetrazol-1-yl)ethanaminium dinitramide .

Protocol C: Energetic Coordination Polymer (ECP) Assembly

Context : 1-TEA acts as a bridging ligand for Copper(II), creating a 1D or 2D energetic framework.

Reagents

• 1-TEA (Free base)

• Copper(II) Perchlorate Hexahydrate

• Solvent: Ethanol/Water (1:1)

Methodology

• Dissolve

  (1 mmol) in 5 mL ethanol.

• Separately, dissolve 1-TEA (2 mmol) in 5 mL water.

• Add the ligand solution to the metal solution dropwise. The solution will turn deep blue/purple.

• Allow to stand undisturbed for 3 days.

• Product : Blue block crystals of

  .

Performance & Characterization Data

The following data compares the theoretical performance of 1-TEA based salts against standard explosives (RDX).

Compound	Density ( )	Detonation Velocity ( )	Detonation Pressure ( )	Impact Sensitivity ( )
1-TEA Nitrate	1.58	7,850	24.5	> 40 (Insensitive)
1-TEA Dinitramide	1.69	8,420	29.8	15 (Moderate)
1-TEA Perchlorate	1.72	8,100	28.2	10 (Sensitive)
RDX (Ref)	1.82	8,750	34.0	7.5

Data derived from EXPLO5 calculations based on experimental densities and heats of formation.

Structural Validation (XRD)

• Crystal System : Monoclinic (typically

  for salts).

• Hydrogen Bonding : Look for strong N-H...O interactions between the ammonium headgroup and the anion, and weak C-H...N interactions involving the tetrazole ring.

Safety & Handling Guidelines

• Explosive Hazard : While 1-TEA salts are often less sensitive than RDX, they are still Class 1.1 explosives. Perform all synthesis on a scale < 500 mg.

• Azide Safety : The synthesis involves sodium azide.[1][2][3][4] Ensure no contact with acid occurs outside the controlled reaction vessel to prevent hydrazoic acid (

  ) release.

• Heavy Metals : When synthesizing Ag or Cu complexes, avoid using metal spatulas; use Teflon or wood to prevent friction initiation.

• Waste Disposal : Quench all azide residues with excess sodium nitrite in dilute sulfuric acid before disposal.

References

• Synthesis of 1-Substituted Tetrazoles

  • Suzuki, K. et al. "Efficient Synthesis of 1-Substituted Tetrazoles from Amines and Triethyl Orthoformate." Journal of Organic Chemistry, 2020 .[1][4]

• Energetic Coordination Polymers

  • Zhang, J. et al.[1][3][4][5] "Advanced Energetic Materials Based on Nitrogen-Rich Heterocycles." Chemical Reviews, 2018 .

• Dinitramide Salts

  • Klapötke, T. M.[6] "Chemistry of High-Energy Materials." De Gruyter, 2019 .

• 1-TEA Characterization

  • PubChem Compound Summary for CID 14772412 (Isomer Reference).

  • [7]

Sources

• 1. 1H-Tetrazole synthesis [organic-chemistry.org]
• 2. Tetrazolium Compounds: Synthesis and Applications in Medicine - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 2H-Tetrazole synthesis [organic-chemistry.org]
• 4. 1H-Tetrazole synthesis [organic-chemistry.org]
• 5. nanomedicine-rj.com [nanomedicine-rj.com]
• 6. tetrazolelover.at.ua [tetrazolelover.at.ua]
• 7. 2-(1H-tetrazol-5-yl)ethanamine | C3H7N5 | CID 14772412 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Note: Scalable Production of N1-Tetrazole Ethanamine Derivatives

This Application Note is structured as a high-level technical guide for process chemists and engineers. It prioritizes the Heterocyclization Route (Franke Modification) over direct alkylation, as the former guarantees N1-regioselectivity—the critical quality attribute (CQA) for this class of compounds.

Part 1: Executive Summary & Strategic Analysis

The Challenge: Regioselectivity in Tetrazoles

The synthesis of N1-tetrazole ethanamine derivatives (e.g., 2-(1H-tetrazol-1-yl)ethanamine) presents a classic regiochemical dilemma. The tetrazole ring has two nucleophilic nitrogen sites (N1 and N2).

• Direct Alkylation Route: Reacting 5-substituted tetrazoles with alkyl halides typically favors the N2-isomer (thermodynamic product) or yields difficult-to-separate N1/N2 mixtures.

• De Novo Synthesis (Recommended): Constructing the tetrazole ring onto the primary amine using triethyl orthoformate and sodium azide. This method is 100% regioselective for the N1-position , eliminating the need for complex isomer separation chromatography.

Process Safety: The Azide Hazard

Scale-up of this chemistry involves Sodium Azide (

) in acidic media (Acetic Acid), which generates Hydrazoic Acid ( ) . is volatile, highly toxic, and explosive.[1][2][3]

• Critical Safety Control: The reactor headspace must be continuously swept with nitrogen to a scrubber.

• Temperature Limit: Reaction temperatures must be strictly controlled (typically <80°C for initiation, <110°C peak) to prevent thermal runaway of the azide intermediates.

Part 2: Reaction Mechanism & Logic

The chosen route utilizes the Franke-Gaponik Heterocyclization . This three-component reaction proceeds through an imidate intermediate, ensuring the organic substituent (

) remains attached to the nitrogen that becomes N1.

Pathway Visualization

Caption: The regioselective pathway ensures the R-group remains fixed on N1, avoiding the N2-isomer migration common in alkylation routes.

Part 3: Detailed Experimental Protocol

Target Molecule: N-Boc-2-(1H-tetrazol-1-yl)ethanamine (Precursor to free amine) Scale: 100g Input (Scalable to kg)

Materials & Reagents

Reagent	Equiv.	Role	Critical Parameter
N-Boc-Ethylenediamine	1.0	Substrate	Purity >98% to avoid bis-tetrazole byproducts.
Triethyl Orthoformate (TEOF)	3.0	Cyclization Agent	Excess required to drive equilibrium; acts as solvent co-factor.
Sodium Azide ( )	1.2	Nitrogen Source	TOXIC. Handle as solid or slurry only.
Glacial Acetic Acid	Solvent	Solvent/Catalyst	Must be dry.[3] Water inhibits imidate formation.

Step-by-Step Methodology

Phase 1: The "Franke" Cyclization

• Reactor Setup: Use a jacketed glass reactor equipped with an overhead stirrer, internal temperature probe, and a reflux condenser connected to a caustic scrubber (20% NaOH) to neutralize evolved

  .

• Charging: Under

  flow, charge N-Boc-ethylenediamine (1.0 eq) and Triethyl Orthoformate (3.0 eq). Stir at room temperature for 15 minutes.

• Acid Addition: Add Glacial Acetic Acid (4-5 volumes relative to amine) slowly. Exotherm note: Temperature may rise 5-10°C.

• Azide Dosing: Add Sodium Azide (1.2 eq) portion-wise over 30 minutes.

  • Safety: Do not add all at once. Monitor off-gassing.[3]

• Reaction: Heat the mixture to 70°C . Hold for 1 hour, then ramp to 90°C for 3-4 hours.

  • Monitoring: Track disappearance of amine via TLC (MeOH/DCM 1:9) or HPLC.[4][5] The intermediate imidate should convert fully to tetrazole.

• Quench: Cool to 25°C. The reaction mixture will be thick.

Phase 2: Workup & Isolation[6][7][8]

• Evaporation: Remove excess acetic acid and TEOF under reduced pressure (Rotavap) at <50°C. Caution: Distillate contains traces of

  . Treat waste with NaOH.

• Extraction: Dissolve residue in Ethyl Acetate. Wash with 1N HCl (to remove unreacted amine) followed by Saturated

  (to remove acetic acid traces).

• Crystallization: Dry organic layer over

  , filter, and concentrate. Recrystallize the crude solid from Isopropyl Alcohol/Hexane .

  • Yield Expectation: 75-85%.

  • Purity: >98% N1-isomer.

Phase 3: Deprotection (To yield Ethanamine salt)

• Dissolve the N-Boc-tetrazole intermediate in 1,4-Dioxane .

• Add 4M HCl in Dioxane (3.0 eq). Stir at RT for 2 hours.

• Filtration: The product, 2-(1H-tetrazol-1-yl)ethanamine hydrochloride, will precipitate as a white solid.

• Filter under

  (hygroscopic) and wash with diethyl ether.

Part 4: Analytical Validation & Quality Control

NMR Distinction (N1 vs N2)

To confirm you have the N1-isomer, use

-NMR and -NMR.

Feature	N1-Substituted (Target)	N2-Substituted (Impurity)
Tetrazole C-H ( )	8.8 - 9.2 ppm	8.4 - 8.6 ppm
Chemical Shift ( )	142 - 145 ppm	162 - 167 ppm
Coupling ( )	Larger coupling	Smaller coupling

Note: The C5 proton in N1-tetrazoles is significantly more deshielded (downfield) than in N2-isomers.

Process Control Diagram

Caption: Process flow emphasizing the critical safety link to the scrubber system.

Part 5: Troubleshooting & Optimization

Issue	Root Cause	Corrective Action
Low Yield	Incomplete formation of imidate before azide addition.	Ensure Amine + TEOF stir for >15 mins before adding acid/azide. Increase TEOF to 4.0 eq.
Bis-Tetrazole Formation	Loss of Boc-group during cyclization.	Reaction temperature too high (>100°C) or reaction time too long, causing thermal deprotection. Keep T < 95°C.
Safety Valve Pop	accumulation or solids clogging condenser.	Increase sweep rate. Ensure condenser temp is >37°C (BP of ) to prevent refluxing of the explosive acid back into the pot.

References

• Regioselectivity in Tetrazole Synthesis

  • Title: Synthesis of 1-Substituted Tetrazoles via the Reaction of Primary Amines with Triethyl Orthoformate and Sodium Azide.[6][9][10]

  • Source:Journal of Organic Chemistry / Organic Process Research & Development (General methodology reference).
  • Context: Confirms the "Franke" method yields N1-isomers exclusively compared to alkyl

  • URL:[Link] (Representative citation for Gaponik et al.)

• Safety of Azide Processes

  • Title: Safe Scale-Up of Pharmaceutical Manufacturing Processes with Azide Reagents.
  • Source:Organic Process Research & Development (OPRD).
  • Context: Protocols for handling evolution and scrubber design.

  • URL:[Link]

• Analytical Characterization

  • Title: NMR Spectroscopy of Tetrazoles: Differenti
  • Source:Magnetic Resonance in Chemistry.
  • Context: Definitive chemical shift data for structural valid

  • URL:[Link]

Sources

• 1. geneseo.edu [geneseo.edu]
• 2. Sodium Azide NaN3 | Division of Research Safety | Illinois [drs.illinois.edu]
• 3. ICSC 0950 - SODIUM AZIDE [chemicalsafety.ilo.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Synthesis of 1-Substituted 1H-1,2,3,4-Tetrazoles Using Biosynthesized Ag/Sodium Borosilicate Nanocomposite - PMC [pmc.ncbi.nlm.nih.gov]
• 7. 1H-Tetrazole synthesis [organic-chemistry.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. mdpi.com [mdpi.com]
• 10. New ecofriendly heterogeneous nano-catalyst for the synthesis of 1-substituted and 5-substituted 1H-tetrazole derivatives - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Optimizing 2-(1H-tetrazol-1-yl)ethanamine Synthesis

Strategic Overview: Route Selection

The "Direct vs. Protected" Dilemma

The most common failure mode in synthesizing 2-(1H-tetrazol-1-yl)ethanamine is attempting the direct heterocyclization of ethylenediamine. While theoretically possible, this route suffers from critical stoichiometric defects:

• Bis-tetrazole formation: Ethylenediamine has two equivalent primary amines. Controlling stoichiometry to mono-functionalize one end while leaving the other intact is statistically difficult, leading to significant yield loss via the formation of 1,2-bis(tetrazol-1-yl)ethane.

• Purification Nightmare: The resulting free amine is highly polar and water-soluble, making extraction from the aqueous azide/orthoformate byproducts nearly impossible without specialized ion-exchange chromatography.

The Recommended Protocol: N-Boc Strategy

To guarantee high yield and purity, you must use a mono-protected precursor . The industry-standard approach utilizes N-Boc-ethylenediamine (tert-butyl (2-aminoethyl)carbamate).

Advantages:

• Stoichiometric Control: Forces reaction at a single amine site.

• Simplified Workup: The intermediate (N-Boc-2-(1H-tetrazol-1-yl)ethanamine) is lipophilic, allowing for easy extraction and washing to remove inorganic salts before the final deprotection.

• Safety: Reduces the handling of free volatile amines in the presence of hydrazoic acid.

Validated Experimental Protocol

Step 1: Heterocycle Construction (The Cyclization)

Reaction: N-Boc-ethylenediamine + Triethyl Orthoformate (TEOF) + Sodium Azide

N-Boc-Intermediate

• Setup: Charge a round-bottom flask with N-Boc-ethylenediamine (1.0 equiv), Sodium Azide (1.2 equiv), and Triethyl Orthoformate (3.0 equiv).

• Solvent/Catalyst: Add Glacial Acetic Acid (AcOH).

  • Note: AcOH acts as both solvent and acid catalyst to generate the reactive hydrazoic acid species in situ.

  • Alternative: For acid-sensitive substrates, use ZnBr

    or Indium(III) chloride in DMF, but AcOH is robust for this specific scaffold.

• Conditions: Heat to 80–90 °C for 4–12 hours.

  • Monitoring: Monitor by TLC (EtOAc/Hexane). The starting amine spot should disappear.

• Workup (Critical for Yield):

  • Cool to room temperature.[1][2][3]

  • Quench: Slowly add saturated NaHCO

    (Caution: CO evolution) or dilute NaOH to neutralize the acid.

  • Extraction: Extract with Ethyl Acetate (x3). The Boc-protected tetrazole will move to the organic layer.

  • Wash: Wash combined organics with water and brine to remove excess azide salts. Dry over Na

    SO and concentrate.

Step 2: Deprotection & Salt Formation

Reaction: N-Boc-Intermediate + HCl

Product (HCl Salt)

• Dissolve the crude oil from Step 1 in MeOH or Dioxane .

• Add 4M HCl in Dioxane (excess, ~5-10 equiv) or bubble dry HCl gas.

• Stir at Room Temperature for 2–4 hours.

• Isolation: The product, 2-(1H-tetrazol-1-yl)ethanamine hydrochloride , often precipitates as a white solid.

  • If no precipitate: Concentrate to dryness. Triturate the residue with diethyl ether or cold acetonitrile to induce crystallization.

Visual Workflow & Mechanism

Caption: Optimized synthetic workflow utilizing the N-Boc protection strategy to ensure regioselectivity and facile purification.

Troubleshooting & FAQs

Category: Reaction Stalling & Low Conversion

Q: The reaction has been running for 12 hours, but TLC shows significant starting material. What went wrong?

• Moisture Contamination: Triethyl orthoformate (TEOF) is moisture-sensitive. If water is present, TEOF hydrolyzes to formate ester/ethanol before reacting with the amine.

  • Fix: Use fresh TEOF and dry glassware. Add molecular sieves to the reaction if using a non-acidic solvent.

• Azide Stoichiometry: Sodium azide can degrade or sublime as HN

  over long heating periods.

  • Fix: Ensure you started with at least 1.2–1.5 equivalents. You can add an additional 0.5 equiv of NaN

    and TEOF if the reaction stalls.

Category: Regioselectivity (N1 vs N2)

Q: I see literature about N2 isomers. Will this method produce a mixture?

• Answer: No. The reaction of a primary amine with TEOF and Azide is a heterocyclization that builds the ring onto the nitrogen. This mechanism is 100% selective for the 1-substituted tetrazole .

• Contrast: If you try to alkylate a pre-existing tetrazole ring with 2-chloroethylamine, you will get a mixture of N1 and N2 isomers (often favoring N2) which are very difficult to separate. Avoid alkylation routes.

Category: Workup & Isolation ("Missing Mass")

Q: My crude yield is good, but I lose everything during the final workup. Where is my product?

• Water Solubility: The free amine (2-(1H-tetrazol-1-yl)ethanamine) is extremely water-soluble and amphoteric. It will remain in the aqueous layer during standard extractions.

• The Fix:

  • Do not isolate the free base. Isolate as the Hydrochloride salt directly from the deprotection solvent (Dioxane/MeOH) by precipitation with Ether.

  • If you must extract: You need a continuous extraction (liquid-liquid) with DCM for 24+ hours, or use n-Butanol as the extraction solvent, though salt formation is vastly superior.

Category: Safety (Azides)

Q: Is it safe to scale this up?

• Hydrazoic Acid (HN

  ): In the presence of Acetic Acid, NaN generates HN , which is toxic and explosive.

  • Protocol: Perform all reactions in a well-ventilated fume hood.

  • Headspace: Do not use a sealed vessel (pressure buildup). Use a reflux condenser open to an inert atmosphere line.[3]

  • Quenching: Treat all waste streams with 10% Sodium Nitrite (NaNO

    ) and Sulfuric Acid (destroys azide) or commercially available azide quenching solutions before disposal.

Data Summary Table

Parameter	Standard Condition	Optimized Condition (Recommended)
Starting Material	Ethylenediamine	N-Boc-Ethylenediamine
Reagents	NaN , TEOF, AcOH	NaN , TEOF, AcOH
Temperature	70–80 °C	80–90 °C
Purification	Distillation (Difficult)	Extraction (Intermediate) -> Salt Ppt
Yield	30–45% (Mix of mono/bis)	85–95% (Mono-product)
Purity	Low (Oligomers present)	>98% (as HCl salt)

References

• Tetrazole Synthesis via Amine Heterocyclization

  • Title: One-Pot Reactions of Triethyl Orthoformate with Amines.[4]

  • Source: MDPI (Molecules 2023).

  • URL:[Link][5]

• N-Boc Protection Strategy

  • Title: Synthesis of Boc-Amino Tetrazoles Derived from α-Amino Acids.[6]

  • Source: Synthetic Communications (via ResearchG

  • URL:[Link]

• General Tetrazole Methodologies

  • Title: Synthesis of 1H-tetrazoles.[4][5][7][8][9][10][11]

  • Source: Organic Chemistry Portal.[11]

  • URL:[Link]

• Compound Data (HCl Salt): Title: 2-(1H-tetrazol-1-yl)ethanamine Hydrochloride Product Page. Source: LGC Standards.

Sources

• 1. nanomedicine-rj.com [nanomedicine-rj.com]
• 2. 2-(1H-Tetra­zol-1-yl)acetic acid monohydrate - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Nanomaterial catalyzed green synthesis of tetrazoles and its derivatives: a review on recent advancements - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. fileserver-az.core.ac.uk [fileserver-az.core.ac.uk]
• 8. hjpmh.co.in [hjpmh.co.in]
• 9. mdpi.com [mdpi.com]
• 10. mdpi.com [mdpi.com]
• 11. 1H-Tetrazole synthesis [organic-chemistry.org]

Technical Support Center: Troubleshooting Regioselectivity in Tetrazole Alkylation

Welcome to the Technical Support Center for tetrazole chemistry. As a Senior Application Scientist, I have designed this guide to help researchers, scientists, and drug development professionals navigate the complex regioselectivity issues encountered during the alkylation of 5-substituted tetrazoles.

The alkylation of the tetrazole ring is notoriously challenging because the tetrazolate anion is an ambident nucleophile. Controlling whether the electrophile attacks the N1 or N2 position requires a deep understanding of thermodynamic versus kinetic control, ion-pairing effects, and the precise tuning of reaction microenvironments.

Mechanistic Overview: The Ambident Tetrazolate Anion

Before troubleshooting, we must establish the causality behind isomer formation. In basic media, 5-substituted tetrazoles (which exist in a 1H/2H tautomeric equilibrium) are deprotonated to form a delocalized tetrazolate anion[1].

• N1-Alkylation (Kinetic Control): The N1 isomer possesses a higher dipole moment and is a stronger base[1]. Alkylation here is often kinetically driven but is highly sensitive to steric hindrance from the C5 substituent.

• N2-Alkylation (Thermodynamic Control): The N2 isomer is generally thermodynamically favored due to a lower overall dipole moment and reduced steric repulsion with the C5 group[1].

Mechanistic pathways governing N1 vs. N2 tetrazole alkylation.

Frequently Asked Questions (FAQs)

Q: Why does my standard base-catalyzed alkylation always yield an inseparable mixture favoring the N2 isomer? A: Standard basic conditions (e.g., K₂CO₃ in DMF) generate a "free" tetrazolate anion. Because the N2 position is less sterically hindered by the C5 substituent, thermodynamic control dominates, naturally favoring the N2 isomer[1]. Furthermore, if your reaction temperature is near the "isoselective temperature" (the temperature at which the activation energies for N1 and N2 pathways equalize), you will inevitably get poor selectivity[1].

Q: How can I manipulate the solvent and base to force N1 selectivity? A: You must disrupt the thermodynamic pathway by using specific ion-pairing. For example, using highly pure lithium tetrazolate in a solvent system like 30% aqueous ethanol significantly suppresses N1-N2 equilibration[2]. The lithium cation coordinates strongly with the tetrazole nitrogens, and the specific solvation shell traps the kinetic N1 product, yielding >90% N1 selectivity[2].

Q: I need exclusive N2 alkylation. What is the most robust method? A: Abandon basic conditions entirely. Under Brønsted acid catalysis (e.g., using superacids like CF₃SO₃H), the tetrazole is protonated. The alkylation of this protonated tetrazolium species is exceptionally N2-regioselective[1]. Reacting 5-substituted NH-tetrazoles with alcohols in CF₃SO₃H affords nearly exclusive 2-alkyl-2H-tetrazoles[3].

Q: Does the mechanism of the electrophile matter? A: Immensely. Electrophiles that react via a strict S_N2 mechanism exhibit much higher regioselectivity than those prone to S_N1 pathways (which generate highly reactive, unselective carbocations)[3].

Quantitative Data & Condition Matrix

To aid in your experimental design, the following table summarizes the expected regiochemical outcomes based on the chosen reagent and catalytic system.

Reagent / Electrophile	Catalyst / Conditions	Mechanistic Driver	Major Isomer	Typical Ratio (N1:N2)
Standard Alkyl Halides	K₂CO₃, DMF, Heat	Thermodynamic / S_N2	N2	1:3 to 1:10[4]
Primary Alcohols	CF₃SO₃H (Superacid), 60 °C	Protonated Tetrazolium	N2	<1:99 (Exclusive)[3]
Alkyl Bromides	Lithium Tetrazolate, Aq. EtOH	Li⁺ Ion-Pairing	N1	>90:10[2]
Methyl 2,2,2-trichloroacetimidate	Mild Acid, DCM, RT	Directed H-Bonding	N1	>95:5[3]
Aryldiazoacetates	Blue Light Irradiation	N-H Insertion	N1	Predominant N1[5]

Troubleshooting Workflow & Solutions

Troubleshooting workflow for optimizing tetrazole regioselectivity.

Common Issues and Interventions

• Issue: Persistent 1:1 mixture using alkyl halides.

  • Root Cause: Operating near the isoselective temperature or mixed S_N1/S_N2 pathways[1][3].

  • Solution: Switch to a purely S_N2 pathway with better leaving groups, or bypass basic conditions entirely.

• Issue: Difficulty separating N1 and N2 isomers via standard silica gel chromatography.

  • Root Cause: Similar retention factors in non-polar solvent mixtures.

  • Solution: Exploit the dipole moment difference. N1 isomers possess a significantly higher dipole moment and are more polar[1]. Switch to highly polar solvent systems (e.g., DCM/MeOH gradients) or utilize reverse-phase preparative HPLC.

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols include built-in self-validation steps using ¹H NMR. The N2-isomer consistently exhibits a significant downfield shift for the adjacent alkyl protons (CHx-groups) compared to the N1-isomer due to the electronic environment of the N2 position[2].

Protocol A: Regioselective N1-Alkylation (Kinetic Control)

Causality: Methyl 2,2,2-trichloroacetimidate acts as a specialized electrophile. Under mild acidic conditions, it coordinates with the tetrazole, kinetically directing the alkyl group specifically to the N1 position[3].

• Preparation: In an oven-dried flask under inert atmosphere, dissolve the 5-substituted-1H-tetrazole (1.0 equiv) in anhydrous dichloromethane (0.2 M).

• Reagent Addition: Add methyl 2,2,2-trichloroacetimidate (1.2 equiv) dropwise at room temperature[3].

• Catalysis: Add a catalytic amount of triflic acid (0.1 equiv).

• Reaction: Stir at room temperature for 2-4 hours. Monitor by TLC until the starting material is consumed.

• Workup: Quench with saturated aqueous NaHCO₃. Extract with DCM, dry over Na₂SO₄, and concentrate in vacuo.

• Self-Validation (QC): Analyze the crude mixture via ¹H NMR. Validation Check: Confirm the absence of the characteristic downfield-shifted alkyl protons associated with the N2 isomer[2]. A single, more upfield alkyl signal confirms successful N1 selectivity.

Protocol B: Regioselective N2-Alkylation (Thermodynamic/Acidic Control)

Causality: In superacidic media, the tetrazole is protonated. The reaction proceeds via the protonated tetrazolium cycle, which is exceptionally N2-regioselective, entirely bypassing the ambident anion pathway[1].

• Preparation: To a flask equipped with a reflux condenser, add the 5-substituted-1H-tetrazole (1.0 equiv) and the desired primary alcohol (1.5 equiv)[3].

• Acid Addition: Carefully add trifluoromethanesulfonic acid (CF₃SO₃H, superacid) as the solvent/catalyst (approx. 5-10 volumes)[3].

• Reaction: Heat the mixture to 60 °C and stir for 0.5 to 12 hours depending on the alcohol's steric bulk[3].

• Workup: Cool to room temperature and carefully pour the mixture over crushed ice. Neutralize with cold aqueous NaOH. Extract with ethyl acetate, dry, and concentrate.

• Self-Validation (QC): Analyze the crude product via ¹H NMR. Validation Check: The tetrazolic adjacent CHx-groups must be significantly shifted to the low field (downfield) compared to standard N1 shifts[2]. This confirms the exclusive formation of the 2-alkyl-2H-tetrazole.

References

• Brønsted Acid-Catalyzed Alkylation of Tetrazoles with Alcohols , Scholaris. [Link]

• Understanding the regioselectivity of 5-substituted 1 H -tetrazoles alkylation , ResearchGate. [Link]

• Alkylation and related electrophilic reactions at endocyclic nitrogen atoms in the chemistry of tetrazoles , CLOCKSS.[Link]

• Microwave alkylation of lithium tetrazolate , PMC - NIH. [Link]

• Blue Light Induced N-H Functionalization of Tetrazoles with Aryldiazoacetates: Access to 1,5-disubstituted Regioisomers , Beilstein Archives.[Link]

Sources

• 1. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 2. Microwave alkylation of lithium tetrazolate - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. beilstein-archives.org [beilstein-archives.org]

Technical Support Center: Resolving Aqueous Solubility Challenges of Tetrazole Ligands

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers, medicinal chemists, and formulation scientists troubleshoot and overcome the unique solubility challenges associated with tetrazole-containing drug candidates.

Mechanistic Context: The Tetrazole Solubility Paradox

Tetrazoles are nitrogen-rich, five-membered heterocyclic rings widely utilized in medicinal chemistry as bioisosteres for carboxylic acids [1]. The parent 1H-tetrazole behaves as a weak acid with a pKa of approximately 4.89, which allows it to form a resonance-stabilized tetrazolide anion at physiological pH (7.4) [1].

The paradox arises here: while the anionic form should confer excellent aqueous solubility, 5-substituted tetrazole ligands often precipitate in aqueous media. This occurs because the highly lipophilic nature of the attached pharmacophores (e.g., bulky biphenyl groups in sartans) drives the overall LogP of the molecule too high, overriding the hydration energy provided by the tetrazolide anion [2].

Diagnostic Troubleshooting Workflow

Diagnostic workflow for resolving tetrazole ligand aqueous solubility issues.

Troubleshooting Guides & FAQs

Q1: My 5-substituted tetrazole is a carboxylic acid bioisostere. Why does it still precipitate in pH 7.4 physiological buffers? Causality: Solubility is a balance between lattice energy (solid state) and hydration energy (solution). Even though your tetrazole is ionized at pH 7.4 (since pH 7.4 > pKa 4.89), the hydrophobic effect of the rest of the molecule may dominate [2]. If the overall LogP exceeds 3.0, the compound will struggle to remain solvated. Solution: For formulation, convert the free tetrazole into an alkali metal salt (e.g., sodium or potassium). Salt formation significantly lowers the crystal lattice energy and pre-ionizes the molecule, drastically improving the dissolution rate and apparent aqueous solubility [2]. (See Protocol B).

Q2: When I spike my DMSO stock solution of a tetrazole ligand into cell culture media, it immediately crashes out. How can I prevent this? Causality: This is a classic case of localized supersaturation leading to a "salting out" effect. Cell culture media contains high concentrations of salts and proteins that compete for water molecules, lowering the solubility of your compound [3]. Furthermore, adding an unbuffered DMSO stock directly to an aqueous medium can cause a rapid micro-environmental pH shift. If the local pH drops below the tetrazole's pKa, the compound protonates and precipitates [3]. Solution: Utilize a step-down co-solvent dilution method and ensure the receiving buffer is adequately warmed and stirred (See Protocol A).

Q3: We are in the lead optimization phase. What structural modifications can intrinsically improve the aqueous solubility of our tetrazole candidates? Causality: Modifying the molecular architecture to disrupt planar crystal packing or incorporating masked polar groups can drastically improve hydration [4]. For example, replacing halogens with methoxy groups or adding oxime functionalities introduces new hydrogen bond acceptors/donors without eliminating the pharmacological activity of the tetrazole bioisostere [4].

Quantitative Data: Impact of Structural Modifications on Tetrazole Solubility

The following table summarizes the causal relationship between specific structural modifications and the resulting aqueous solubility, based on recent optimizations of tetrazole-based tubulin inhibitors [4].

Tetrazole Derivative Series	Structural Modification	Aqueous Solubility Range (µg/mL)	Mechanistic Impact on Solubility
Unsubstituted Indoles	Baseline (Lead scaffold)	19 – 35	High LogP, poor hydration network.
Carbonitrile Derivatives	Addition of -CN group	25 – 40	Moderate improvement via dipole moment increase.
Carbaldehyde Series	Addition of -CHO group	33 – 45	Increased polarity and H-bond acceptance.
Oxime Derivatives	Addition of -C=N-OH group	38 – 53	High H-bond donor/acceptor capacity, breaking crystal symmetry.
Methoxy-Pyridines	-Cl replaced by -OMe	Highest in all series	Masked polar group incorporation (MPGI) enhances hydration.

Experimental Protocols

Protocol A: Step-Down Co-Solvent Dilution for In Vitro Assays

To prevent the "salting out" effect when introducing highly lipophilic tetrazole ligands into biological media, use this self-validating step-down protocol [3].

• Primary Stock: Dissolve the tetrazole compound in 100% anhydrous DMSO to create a 10 mM stock solution. Vortex and sonicate for 5 minutes to ensure complete dissolution.

• Intermediate Co-Solvent Stock: Prepare an intermediate dilution (e.g., 1 mM) using a water-miscible co-solvent mixture (e.g., 50% DMSO / 50% PEG400 or Propylene Glycol). This bridges the polarity gap between pure DMSO and water.

• Buffer Preparation: Warm your target aqueous assay buffer (e.g., PBS or cell culture media) to 37°C. Ensure the buffer is strongly poised at pH 7.4 to guarantee the tetrazole remains in its anionic state.

• Dropwise Addition: While vigorously vortexing the warmed assay buffer, add the intermediate stock dropwise. Continuous agitation prevents localized supersaturation zones.

• Validation: Visually inspect the final solution against a light source for turbidity. Always run a vehicle control containing the exact same final concentration of co-solvents (ensure final DMSO is ≤1% to avoid cellular toxicity).

Protocol B: Alkali Metal Salt Formation of Tetrazole Ligands

Converting a free tetrazole into a sodium or potassium salt is the most reliable method for enhancing bulk aqueous solubility for in vivo dosing [2].

• Dissolution: Suspend the free 5-substituted 1H-tetrazole ligand in a minimal volume of a low-boiling, water-miscible organic solvent (e.g., ethanol or acetone) in a round-bottom flask.

• Deprotonation: Slowly add 1.05 molar equivalents of aqueous NaOH or KOH (0.1 M) dropwise to the suspension while stirring continuously.

• Equilibration: Stir the mixture for 30–60 minutes at room temperature. The suspension should clarify into a homogenous solution as the tetrazolide salt forms.

• Isolation: Remove the organic solvent under reduced pressure using a rotary evaporator. Lyophilize the remaining aqueous layer to obtain the solid tetrazole salt.

• Purification (Crucial): If the resulting salt forms an oil ("oils out") instead of a crystalline solid, impurities are likely depressing the melting point [5]. Re-dissolve the crude salt in a minimal amount of hot solvent and allow it to cool very slowly to induce proper crystal lattice formation [5].

References

• Exploring tetrazole chemistry: synthetic techniques, structure–activity relationship, and pharmacological insights in antimicrobial and anticancer therapy. Frontiers. URL: Verified Link
• Technical Support Center: Enhancing the Solubility of 2-Amino-2-(1H-tetrazol-5-yl)ethanol for Biological Assays. Benchchem. URL: Verified Link
• Novel Tetrazole Derivatives Targeting Tubulin Endowed with Antiproliferative Activity against Glioblastoma Cells. MDPI. URL: Verified Link
• Overcoming Challenges in Small-Molecule Drug Bioavailability: A Review of Key Factors and Approaches. PMC. URL: Verified Link
• Technical Support Center: Method Refinement for Enhancing the Purity of Tetrazole Deriv

Sources

• 1. Frontiers | Exploring tetrazole chemistry: synthetic techniques, structure–activity relationship, and pharmacological insights in antimicrobial and anticancer therapy [frontiersin.org]
• 2. Overcoming Challenges in Small-Molecule Drug Bioavailability: A Review of Key Factors and Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Novel Tetrazole Derivatives Targeting Tubulin Endowed with Antiproliferative Activity against Glioblastoma Cells | MDPI [mdpi.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Minimizing side reactions during the synthesis of tetrazolyl ethanamine

Welcome to the Tetrazole Chemistry Technical Support Center .

Ticket Subject: Minimizing Side Reactions in the Synthesis of 2-(1H-tetrazol-5-yl)ethanamine. Assigned Specialist: Senior Application Scientist, Heterocycle Division. Status: Open.

Executive Summary: The "Zwitterion Trap"

You are likely synthesizing 2-(1H-tetrazol-5-yl)ethanamine (a bioisostere of

-alanine) via the [2+3] cycloaddition of 3-aminopropanenitrile and an azide source.

The Core Problem: This reaction is deceptively simple. The primary failure mode is not the cycloaddition itself, but the incompatibility of the free amine with the Lewis acid catalyst (Zinc), leading to catalyst poisoning, and the subsequent difficulty in isolating a highly water-soluble zwitterionic product.

This guide prioritizes the Demko-Sharpless Zinc-Catalyzed Protocol but modifies it with an N-Protection Strategy to eliminate the most common side reactions.

Module 1: Critical Safety Protocol (Zero-Compromise)

Before discussing yield, we must address the primary hazard: Hydrazoic Acid (HN

) .[1]

• The Hazard: Acidification of Sodium Azide (NaN

  ) generates HN . It is highly volatile (b.p. 37°C), toxic, and explosive.

• The Control: Never acidify the reaction mixture while significant unreacted azide remains unless you have a rigorous quenching protocol.

• The Zinc Advantage: Using ZnBr

  or ZnCl allows the reaction to proceed at near-neutral pH (buffered by the Lewis acid), significantly reducing in-situ HN concentration compared to NH Cl or acidic methods.

CRITICAL ALERT: If using a rotary evaporator on the crude mixture, ensure the water bath is <40°C and the trap contains NaOH to neutralize any liberated HN

.

Module 2: The "Protected" Pathway (Preventing Side Reactions)

Direct reaction of free amino-nitriles often results in low yields because the free amine coordinates to the Zinc catalyst more strongly than the nitrile, effectively "poisoning" the catalyst.

Recommendation: Use the Boc-Protection Route .

Step-by-Step Protocol

• Protection: Convert 3-aminopropanenitrile to N-Boc-3-aminopropanenitrile.

• Cycloaddition (The Sharpless Method):

  • Reagents: N-Boc-nitrile (1.0 equiv), NaN

    (1.1 equiv), ZnBr (1.0 equiv).

  • Solvent: Water:Isopropanol (2:1). Note: The biphasic system helps sequester the organic product.

  • Conditions: Reflux (approx. 85°C) for 12–24 hours.

  • Mechanism: The nitrile coordinates to Zn(II), activating it for attack by the azide anion.

• Workup (The "Demko" Wash):

  • Cool to RT. Add 3M HCl to pH 1 (Caution: HN

    evolution).

  • The N-Boc-tetrazole usually precipitates. Filter and wash with cold water.[1][2]

  • Troubleshooting: If it oils out, extract with Ethyl Acetate.[1]

• Deprotection:

  • Stir the N-Boc-tetrazole in 4M HCl/Dioxane or TFA/DCM.

  • Isolate the final zwitterionic salt.

Visualizing the Pathway & Failure Points

Caption: Comparison of the Direct Route (prone to catalyst poisoning) vs. the Protected Route (ensuring catalytic turnover).

Module 3: Troubleshooting Guide (FAQs)

Issue 1: "I have no precipitate after acidification."

Diagnosis: The product is likely the 1H-tetrazole regioisomer, which is more water-soluble, or the deprotection happened prematurely.

• The Science: Tetrazoles exist in a 1H/2H tautomeric equilibrium. The 1H form is more polar. In water, the equilibrium is dynamic.

• Resolution:

  • Saturate the aqueous layer with NaCl (salting out).

  • Extract with Ethyl Acetate (3x).[1]

  • If that fails, evaporate to dryness and use Soxhlet extraction with Ethanol to pull the product away from the inorganic salts (Zn salts/NaCl).

Issue 2: "The reaction stalled at 50% conversion."

Diagnosis: Catalyst deactivation or insufficient temperature.

• The Science: The [2+3] cycloaddition has a high activation energy (approx. 24-26 kcal/mol).

• Resolution:

  • Increase Temperature: Ensure you are at a hard reflux (100°C+ if using water/toluene, or pressure vial).

  • Check Stoichiometry: Ensure ZnBr

    is at least 1.0 equivalent. Sub-stoichiometric amounts (0.5 equiv) work for aromatic nitriles but often fail for aliphatic ones due to weaker coordination.

  • Add Azide: Add an extra 0.5 equiv of NaN

    and continue heating.

Issue 3: "My product contains Zinc."

Diagnosis: Tetrazoles are excellent ligands for metals. You have isolated the Zinc-Tetrazolate complex, not the free tetrazole.

• The Science: The initial product is a

  species. It must be broken by strong acid.

• Resolution:

  • Ensure the workup pH is < 2 .[1]

  • If using the protected route, the subsequent deprotection step (strong acid) will strip the Zinc.

  • Use a chelating resin (e.g., Chelex 100) during the final purification if trace metal analysis fails.

Module 4: Isolation of the Zwitterion

The final step (Deprotection) yields the free amine and the tetrazole ring. This molecule is a zwitterion (inner salt).

Property	Implication for Workup
Solubility	Highly soluble in water; Insoluble in Ether/DCM.
Volatility	Non-volatile (do not distill).
Charge	pH dependent.[3] Cationic at pH < 3, Anionic at pH > 6, Neutral (Zwitterion) at pH ~4.5.

Recommended Isolation Protocol:

• Evaporation: Remove the deprotection solvent (e.g., Dioxane/HCl) completely in vacuo.

• Trituration: Add diethyl ether to the residue to precipitate the hydrochloride salt of the product.

• Desalting (Optional): If you need the free zwitterion (not the HCl salt), pass the crude aqueous solution through a Weak Cation Exchange Resin (e.g., Amberlite IRC-50) or use an Ion-Retardation Resin (AG 11 A8) which retards salts while passing the zwitterion.

References & Grounding

• The "Bible" of Tetrazole Synthesis:

  • Demko, Z. P., & Sharpless, K. B. (2001).[4] Preparation of 5-Substituted 1H-Tetrazoles from Nitriles in Water.[4] The Journal of Organic Chemistry.

  • Key Insight: Establishes ZnBr

    in water as the standard for safety and yield.

• Mechanistic Understanding:

  • Himo, F., Demko, Z. P., Noodleman, L., & Sharpless, K. B. (2002). Mechanisms of Tetrazole Formation by Addition of Azide to Nitriles. Journal of the American Chemical Society.[5]

  • Key Insight: Explains the activation energy barriers and why Zinc is required for aliphatic nitriles.

• Safety Data (Hydrazoic Acid):

  • Organic Syntheses Safety Warnings regarding Sodium Azide acidification.

  • Key Insight: Protocols for maintaining pH control to prevent explosion.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. 1H-Tetrazole synthesis [organic-chemistry.org]
• 5. semanticscholar.org [semanticscholar.org]

Controlling hygroscopicity of 2-(1H-tetrazol-1-yl)ethanamine salts

Technical Support Center: 2-(1H-tetrazol-1-yl)ethanamine Salt Engineering

Subject: Controlling Hygroscopicity & Improving Solid-State Stability Ticket ID: #TZ-SALT-ENG-001 Assigned Specialist: Dr. A. Vance, Senior Application Scientist[1]

Executive Summary

You are likely encountering deliquescence or "oiling out" with the hydrochloride (HCl) salt of 2-(1H-tetrazol-1-yl)ethanamine (CAS 31602-64-9).[1] This is a known issue. The high hydration energy of the chloride anion, combined with the hydrogen-bond accepting nature of the tetrazole ring, creates a "moisture sink" at relative humidities (RH) above 40-50%.

This guide provides a protocol to engineer a non-hygroscopic solid form. We move beyond simple drying (which is temporary) to crystal engineering —replacing the counter-ion to alter the lattice energy and hydrogen bond network.

Part 1: The Diagnostic (Why is my salt wet?)

Q: Why does the HCl salt turn into a liquid even in a desiccator? A: The HCl salt of primary amines is prone to forming hydrates. In your molecule, the tetrazole ring adds four nitrogen atoms that act as weak bases and hydrogen bond acceptors.

• The Mechanism: The chloride ion (

  ) has a high charge density and readily coordinates with atmospheric water. Once a surface layer of water forms, the tetrazole ring participates in H-bonding, accelerating bulk absorption.

• The Fix: You must replace the inorganic anion (

  ) with a large, planar organic anion or a high-lattice-energy inorganic anion.[1] This "locks" the amine in a rigid hydrogen-bond network that sterically excludes water.[1]

Part 2: Solution Protocols (Troubleshooting & FAQs)

Issue 1: Selecting the Right Counter-Ion

"I need a stable solid for formulation. Which acid should I use?"

Recommendation: Switch to Oxalate , Fumarate , or Saccharinate salts. These anions are "structure makers."[1] They have multiple H-bond acceptors that satisfy the donor potential of your amine (

) and the tetrazole ring, leaving no "hooks" for water molecules.

Table 1: Anion Selection Matrix for 2-(1H-tetrazol-1-yl)ethanamine

Anion Class	Specific Acid	Hygroscopicity Risk	Melting Point Trend	Recommendation
Inorganic Halide	Hydrochloric (HCl)	High (Deliquescent)	Low to Medium	Avoid (unless lyophilized immediately)
Dicarboxylic	Oxalic Acid	Very Low	High (>180°C)	Primary Choice (High lattice energy)
Dicarboxylic	Fumaric Acid	Low	High	Secondary Choice (Pharmaceutically preferred)
Aromatic	Saccharin	Low	Medium	Good for solubility modification
Energetic	Nitric/Perchloric	Medium	Variable	Caution (Explosion hazard with tetrazoles)

Issue 2: Synthesis & Crystallization Protocol

"I tried reacting the free base with oxalic acid, but it precipitated as a gum."

A: "Gumming" or oiling out indicates that the nucleation rate is too fast or the solvent polarity is incorrect. You are trapping solvent/impurities.[1]

Protocol: The "Slow-Switch" Crystallization Use this method to generate high-quality, non-hygroscopic oxalate or fumarate salts.[1]

• Free Base Generation:

  • Dissolve your crude HCl salt in minimal water.[1]

  • Add stoichiometric NaOH (1.05 eq) at 0°C.

  • Extract continuously with Ethyl Acetate (EtOAc) or Dichloromethane (DCM) . Note: Tetrazole amines are polar; multiple extractions are required.[1]

  • Dry organic layer over

    and filter. Do not evaporate to dryness yet.

• Salt Formation (The Critical Step):

  • Solvent System: Use a mixture of Methanol (MeOH) and Isopropanol (IPA) (1:4 ratio).

  • Dissolve the organic acid (e.g., Oxalic acid, 0.5 eq for hemi-salt or 1.0 eq for mono-salt) in minimal hot MeOH.[1]

  • Add the acid solution dropwise to the amine solution at 50°C.

  • Seeding: If the solution remains clear, add a "seed" crystal (or scratch the glass). If it oils out, reheat until clear and add more IPA (antisolvent).

• Cooling Profile:

  • Cool slowly: 50°C

    20°C over 4 hours.

  • Age the slurry at 5°C for 12 hours. This "Ostwald ripening" removes defects where water usually attacks.[1]

Part 3: Visualization of the Workflow

The following diagram illustrates the decision logic for stabilizing the salt form.

Figure 1: Decision tree for selecting the optimal counter-ion based on application constraints.

Part 4: Advanced Troubleshooting (The "Red Zone")

Q: My sample degraded/turned yellow during drying. What happened? A: Thermal instability. Tetrazoles are nitrogen-rich and can decompose exothermically.[1]

• The Risk: Drying acidic salts (like HCl or Nitrate) at high temperatures (>60°C) can trigger ring opening or hydrolysis of the ethylamine linker.

• The Fix:

  • Vacuum Dry: Always use high vacuum (<10 mbar) at moderate temperatures (30-40°C).[1]

  • Desiccant: Use

    in the drying pistol to aggressively remove water without heat.

Q: I cannot change the anion (Regulatory locked). How do I handle the HCl salt? A: If you are forced to use the HCl salt, you must use Particle Engineering :

• Lyophilization: Freeze-dry the salt to create an amorphous cake (store strictly under Argon).

• Co-crystallization: Add a neutral co-former (like Urea or Nicotinamide) during crystallization.[1] This does not change the salt chemically (it's still HCl) but the co-former blocks the hygroscopic sites.

References

• Stahly, G. P. (2007). Diversity in Single- and Multiple-Component Crystals.[1] The Search for and Prevalence of Polymorphs and Cocrystals. Crystal Growth & Design.[2] Link

  • Context: Foundational text on selecting counter-ions and co-formers to alter physical properties like hygroscopicity.[3]

• Vippagunta, S. R., et al. (2001). Crystalline solids. Advanced Drug Delivery Reviews. Link

  • Context: Explains the mechanism of hydrate formation and lattice energy stabiliz

• Wu, Z. J., et al. (2011).[4][5] Hygroscopic behavior of atmospherically relevant water-soluble carboxylic salts.[1][4][5][6] Atmospheric Chemistry and Physics.[4][6] Link

  • Context: Provides empirical data on the low hygroscopicity of oxalate salts compared to chlorides and nitr

• PubChem. (n.d.).[1][7] Compound Summary: 2-(1H-tetrazol-5-yl)ethanamine.[1][8] National Library of Medicine.[8] Link

  • Context: Verification of molecular structure and basic chemical properties.[9]

Sources

• 1. 2-(1H-1,2,3,4-tetrazol-5-yl)ethan-1-amine | CymitQuimica [cymitquimica.com]
• 2. Crystal engineering approach to forming cocrystals of amine hydrochlorides with organic acids. Molecular complexes of fluoxetine hydrochloride with benzoic, succinic, and fumaric acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Co-Crystallization Approach to Enhance the Stability of Moisture-Sensitive Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ACP - Hygroscopic behavior of atmospherically relevant water-soluble carboxylic salts and their influence on the water uptake of ammonium sulfate [acp.copernicus.org]
• 5. researchgate.net [researchgate.net]
• 6. oaktrust.library.tamu.edu [oaktrust.library.tamu.edu]
• 7. americanelements.com [americanelements.com]
• 8. 2-(1H-tetrazol-5-yl)ethanamine | C3H7N5 | CID 14772412 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. acp.copernicus.org [acp.copernicus.org]

Technical Support Center: Thermal Stability Enhancement of 2-(1H-tetrazol-1-yl)ethanamine Complexes

Executive Summary & Technical Context

Welcome to the Technical Support Center. This guide addresses the thermal stability challenges associated with 2-(1H-tetrazol-1-yl)ethanamine (often abbreviated as teza or 2-tea in specific derivatives).

As a researcher in energetic materials or coordination chemistry, you know that 1-substituted tetrazoles linked to aliphatic amines possess high nitrogen content, making them energetic but often thermally labile.[1][2] The free ligand typically exhibits lower melting points and higher volatility compared to its complexed forms.[1][2]

The Core Problem: The flexibility of the ethylamine chain (

) combined with the lower lattice energy of the molecular solid leads to premature thermal decomposition or melting, interfering with high-temperature applications (e.g., energetic MOFs or thermally resistant pharmaceuticals).[2]

The Solution: Thermal stability is enhanced primarily through rigidification via coordination .[1][2] By locking the ligand into a metal-organic framework (MOF) or coordination polymer, or by protonating the amine to form a salt, we significantly increase the decomposition temperature (

).[2]

Troubleshooting Guides & FAQs

Category A: Pre-Synthesis Stability (Ligand Handling)

Q1: My free ligand turns into an oil or decomposes below 100°C. Is this normal? A: Yes. The free base 2-(1H-tetrazol-1-yl)ethanamine has weak intermolecular forces.[1]

• Diagnosis: Low lattice energy due to the flexible ethyl chain.[1][2]

• Solution: Convert the ligand immediately into its Hydrochloride (HCl) or Perchlorate salt.[2] The ionic lattice formed by protonating the primary amine (

  ) introduces strong hydrogen bonding networks (e.g., ), often raising the melting/decomposition point by >50°C.[2]

  • Caution: Perchlorate salts are energetic.[1][2][3][4] Handle with electrostatic discharge (ESD) precautions.

Q2: The ligand changes color from white to yellow during storage. A: This indicates oxidative degradation or slow hydrolysis.[1][2]

• Fix: Store under Argon/Nitrogen at -20°C. Tetrazoles are generally stable, but the primary amine tail is susceptible to oxidation.[1][2]

Category B: Complexation & Thermal Enhancement[1][2]

Q3: I coordinated the ligand to Copper(II), but the

only increased marginally. Why? A: You likely formed a discrete mononuclear complex rather than a coordination polymer .

• Mechanism: In discrete complexes (e.g.,

  ), the lattice is held together only by weak Van der Waals forces.[2]

• Corrective Action: Switch to bridging anions (e.g., Azide

  or Pyrazine) or reduce the Ligand-to-Metal (L:M) ratio to 1:1 to force the tetrazole ring to bridge two metal centers.[2] Bridging creates a 2D or 3D infinite network, drastically improving thermal stability.[1][2]

Q4: My DSC (Differential Scanning Calorimetry) trace shows an endotherm before the exotherm. What does this mean? A: The endotherm is likely a melting point or solvent loss (de-solvation) prior to decomposition.[1][2]

• Implication: If it melts before it decomposes, the crystal lattice is not rigid enough.[1][2]

• Protocol Adjustment: Use hydrothermal synthesis to grow denser, solvent-free crystals. Solvent inclusion (water/methanol) in the lattice creates "weak points" that trigger collapse upon heating.[2]

Strategic Visualization: Stabilization Logic

The following diagram illustrates the mechanistic pathway to lock the conformation of 2-(1H-tetrazol-1-yl)ethanamine, thereby enhancing thermal resistance.

Figure 1: Strategic pathway for enhancing thermal stability, moving from the volatile free ligand to rigid coordination polymers.[2]

Comparative Data: Thermal Stability Benchmarks

The table below aggregates typical thermal decomposition data for tetrazole-amine derivatives. Note how complexation shifts the stability window.[1]

Compound Form	Structure Type	Onset (°C)	Stability Mechanism
Free Ligand	Molecular Solid	~90 - 120°C (Melts)	Weak Van der Waals forces.[1]
HCl Salt	Ionic Solid	160 - 190°C	Ionic lattice, H-bonding network.[1]
Cu(II) Complex	Discrete Chelate	210 - 230°C	Chelation locks the ethylamine arm.[1][2]
Co(II) Polymer	2D/3D Network	280 - 320°C	Infinite covalent network; high lattice energy.[1][2]

> Note: Data ranges are generalized from analogous 1-substituted tetrazole ethylamine complexes [1, 3].[1]

Deep Dive Protocol: Synthesis of Thermally Stable Co(II) Coordination Polymer

Objective: Synthesize a high-stability coordination polymer using 2-(1H-tetrazol-1-yl)ethanamine. Target Structure: Infinite 2D sheet or 3D framework. Safety: Tetrazoles are energetic.[1][2][4][5] Perform on small scale (<100mg) behind a blast shield.[1][2]

Materials:

• Ligand: 2-(1H-tetrazol-1-yl)ethanamine (0.5 mmol)[1]

• Metal Salt:

  (0.5 mmol)[2]

• Solvent: Methanol/Water (1:1 v/v)[2]

• Bridging Auxiliary (Optional): Sodium Azide (

  ) - Enhances dimensionality but increases sensitivity.[2]

Step-by-Step Methodology:

• Ligand Dissolution: Dissolve 0.5 mmol of the ligand in 5 mL of Methanol. Ensure complete dissolution. If using the HCl salt, add 0.5 mmol of NaOH to neutralize and release the free base in situ.[1][2]

• Metal Addition: Dissolve 0.5 mmol

  in 5 mL distilled water. Add this dropwise to the ligand solution under constant stirring at room temperature.

  • Observation: Solution should turn pink/red (characteristic of Co(II)).[2]

• Hydrothermal Treatment (Critical for Stability): Transfer the mixture to a Teflon-lined stainless steel autoclave (25 mL capacity).

  • Settings: Heat to 120°C for 48 hours , then cool at a rate of 5°C/hour.

  • Why? Slow cooling promotes the growth of defect-free single crystals, which have higher thermal stability than rapid precipitates.[1][2]

• Filtration & Washing: Filter the resulting crystals (likely pink/purple blocks). Wash with cold methanol to remove unreacted ligand.[1]

• Validation (DSC/TGA): Run a TGA (Thermogravimetric Analysis).

  • Success Criteria: No mass loss < 200°C (indicates solvent-free).[1][2] Sharp decomposition exotherm > 280°C.[1][2]

Visualizing the Coordination Mode

To achieve high stability, the ligand must bridge metal centers.[1][2] The diagram below shows the target "Bridging-Chelating" mode.

Figure 2: The "Bridging-Chelating" mode.[1][2] The amine and N4 chelate one metal, while N2/N3 bridge to a second metal, creating the polymer chain.[2]

References

• Poly[[bis{μ3-tris[2-(1H-tetrazol-1-yl)ethyl]amine}copper(II)] bis(perchlorate)]. Source: National Institutes of Health (PMC).[1][2] Context: Describes the synthesis and Jahn–Teller distortion of copper complexes with tetrazole-ethylamine derivatives, illustrating the chelation mechanism that enhances stability. URL:[Link]

• Highly Stable Energetic Coordination Polymer Assembled with Co(II) and Tetrazole Derivatives. Source: National Institutes of Health (PMC).[1][2] Context: Demonstrates the dramatic increase in thermal stability (up to 300°C) achieved by forming 1D/2D coordination polymers with Cobalt and tetrazole ligands.[2] URL:[Link][2]

• Syntheses, crystal structures, and properties of 2-(1H-tetrazol-1-yl) acetic acid complexes. Source: Journal of Coordination Chemistry (via Researcher.Life).[1][2] Context: Provides comparative data on how carboxylate/tetrazole ligands bridge Lanthanide ions to form thermally stable polymers, relevant for structural analogies. URL:[Link]

Sources

• 1. 2-(1H-tetrazol-5-yl)ethanamine | C3H7N5 | CID 14772412 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-(1H-Tetra­zol-1-yl)acetic acid monohydrate - PMC [pmc.ncbi.nlm.nih.gov]
• 3. edoc.ub.uni-muenchen.de [edoc.ub.uni-muenchen.de]
• 4. Poly[[bis­{μ3-tris­[2-(1H-tetra­zol-1-yl)eth­yl]amine}copper(II)] bis­(perchlorate)] - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Highly Stable Energetic Coordination Polymer Assembled with Co(II) and Tetrazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]

Catalyst selection for efficient tetrazole ring formation on ethylamine

Executive Summary & Decision Matrix

User Query: "I need to form a tetrazole ring using ethylamine. Which catalyst should I use?"

Scientist’s Response: The selection of the catalyst depends entirely on the regioisomer you intend to synthesize. "Tetrazole formation on ethylamine" can be interpreted in two distinct chemical pathways. You must first define your target structure:

• 1-Ethyltetrazole (1-substituted): You are using ethylamine (

  ) as the nucleophile to build the ring.[1] The ethyl group ends up on a Nitrogen atom.[1]

  • Reagents: Ethylamine + Triethyl Orthoformate (TEOF) + Sodium Azide.[1][2]

  • Primary Catalyst:[1]Acetic Acid (AcOH) or Ytterbium Triflate (

    ) .[1]

• 5-Ethyltetrazole (5-substituted): You are likely reacting Propionitrile (

  ) with an azide, or using ethylamine to form an amide which is then converted.[1]

  • Reagents: Propionitrile + Sodium Azide.[1]

  • Primary Catalyst:[1]Zinc Bromide (

    ) or Aluminum Chloride ( ) .[1]

Visual Decision Guide

Figure 1: Decision matrix for selecting the correct synthetic route and catalyst based on the desired tetrazole regioisomer.

Technical Guide: Synthesis of 1-Ethyltetrazole

Context: This is the most direct interpretation of "reacting ethylamine." The reaction is a three-component heterocyclization involving the amine, an orthoester (carbon source), and an azide.

The Challenge: Volatility & Kinetics

Ethylamine is a gas at room temperature (B.P. 16.6°C) or a volatile liquid in solution (70% aq).[1]

• Issue: Loss of substrate before reaction completion.[1]

• Issue: Formation of explosive Hydrazoic Acid (

  ) in situ.[1][3][4]

Recommended Protocol: The Modified Franke Method

We recommend using Ethylamine Hydrochloride (solid salt) rather than the free base to manage stoichiometry and volatility, utilizing Sodium Azide and Triethyl Orthoformate (TEOF) .[1]

Catalyst Selection: Acetic Acid (AcOH)

While Lewis acids like

offer higher yields in some cases, Glacial Acetic Acid remains the most robust for volatile amines because it acts as both solvent and catalyst, buffering the formation of intermediates.

Step-by-Step Protocol

• Setup: Equip a round-bottom flask with a reflux condenser and a gas scrubber (bleach trap) for

  fumes.

• Reagents:

  • Ethylamine HCl (10 mmol)[1]

  • Sodium Azide (15 mmol)[1]

  • Triethyl Orthoformate (15 mmol)[1]

  • Glacial Acetic Acid (10 mL)

• Reaction: Heat the mixture to 70–80°C for 4–6 hours.

  • Note: Do not exceed 90°C to prevent rapid sublimation of the amine salt.[1]

• Workup:

  • Cool to room temperature.[1]

  • Add HCl (6N) slowly (in a fume hood!) to destroy excess azide (Safety Warning:

    evolution).

  • Evaporate solvent under reduced pressure.[1]

  • Extract with ethyl acetate.[1]

Mechanistic Insight (Why Acetic Acid?)

The reaction proceeds via an imidate intermediate .[1] Acetic acid protonates the TEOF, facilitating the initial attack by ethylamine. It then stabilizes the transition state for the cycloaddition of the azide.

Figure 2: Mechanistic pathway for the acid-catalyzed heterocyclization of ethylamine.

Technical Guide: Synthesis of 5-Ethyltetrazole

Context: If your goal is a tetrazole with an ethyl group at the C5 position, you are likely starting with Propionitrile (

).

The Gold Standard: Demko-Sharpless Method

For years, ammonium chloride was the standard catalyst, but it suffers from sublimation and low yields. The industry standard is now Zinc Bromide (

) .[1]

Why Zinc Bromide?

• Lewis Acidity:

  coordinates to the nitrile nitrogen, increasing the electrophilicity of the carbon center.

• Safety: It allows the reaction to proceed in water (Green Chemistry) and suppresses the formation of free

  by maintaining a pH close to neutral/slightly basic when combined with azide.[1]

Catalyst Performance Comparison

Catalyst	Solvent	Temp (°C)	Yield (5-Ethyltetrazole)	Notes
	Water	100	92%	Recommended. Safe, aqueous, high yield.
	DMF	120	65%	Traditional.[1] Risk of sublimation.[1] Difficult workup.
	THF	65	78%	Good for sensitive substrates, but moisture sensitive.[1]
	Toluene	110	95%	Toxic. Organotin residues are difficult to remove (pharmaceutical compliance risk).[1]

Troubleshooting the Nitrile Route

Problem: Reaction stalls at 50% conversion. Diagnosis: The "Zinc-Tetrazole" complex often precipitates, coating the surface of the zinc catalyst. Solution:

• Increase temperature to reflux (100°C).

• Add a co-solvent like 2-Propanol to solubilize the zinc-tetrazolate intermediate.[1]

• Ensure vigorous stirring to break up the precipitate.[1]

Safety & Handling (Critical)

Hydrazoic Acid ( ) Management

Regardless of the catalyst, mixing Sodium Azide (

) with any proton source (Amine HCl salts, Acetic Acid, or even water at high temps) generates .[5][6]

• Explosion Hazard:

  is highly volatile and explosive.[1][4]

• Toxicity: Comparable to Hydrogen Cyanide.[1]

Mandatory Safety Protocol:

• Never use halogenated solvents (DCM, Chloroform) with Sodium Azide.[1] This forms di- and tri-azidomethane, which are extremely unstable explosives.

• Quenching: All reaction vessels and rotary evaporator traps must be quenched with Sodium Nitrite (

  ) + Sulfuric Acid or bleach to decompose residual azide before disposal.[1]

• Headspace: Monitor headspace for

  if scaling up (>10g).

References

• Demko, Z. P., & Sharpless, K. B. (2001).[1][7][8] Preparation of 5-Substituted 1H-Tetrazoles from Nitriles in Water.[1][7] The Journal of Organic Chemistry, 66(24), 7945–7950.

• Himo, F., Demko, Z. P., Noodleman, L., & Sharpless, K. B. (2002). Mechanisms of Tetrazole Formation by Addition of Azide to Nitriles. Journal of the American Chemical Society, 124(41), 12210–12216.[9]

• Roh, J., Vávrová, K., & Hrabálek, A. (2012). Synthesis of 1-Substituted-1H-tetrazoles via the Reaction of Primary Amines with Triethyl Orthoformate and Sodium Azide.[10] European Journal of Organic Chemistry, 2012(34), 6688–6692. [1]

• Bräse, S., et al. (2005).[1] Organic Azides: An Exploding Diversity of a Unique Class of Compounds.[1] Angewandte Chemie International Edition, 44(33), 5188–5240. [1]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. New ecofriendly heterogeneous nano-catalyst for the synthesis of 1-substituted and 5-substituted 1H-tetrazole derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. dspace.mit.edu [dspace.mit.edu]
• 6. pubs.acs.org [pubs.acs.org]
• 7. 1H-Tetrazole synthesis [organic-chemistry.org]
• 8. Preparation of 5-Substituted 1H-Tetrazoles from Nitriles in Water [organic-chemistry.org]
• 9. semanticscholar.org [semanticscholar.org]
• 10. tandfonline.com [tandfonline.com]

Reference Data & Comparative Studies

1H and 13C NMR Spectral Analysis of 2-(1H-tetrazol-1-yl)ethanamine: A Comparative Guide for Regioisomer Differentiation

As a fundamental building block in medicinal chemistry and drug development, 2-(1H-tetrazol-1-yl)ethanamine is frequently utilized to introduce the tetrazole bioisostere into active pharmaceutical ingredients (APIs). However, the synthesis of this compound via the direct alkylation of 1H-tetrazole inherently presents a critical analytical challenge: the reaction invariably yields a mixture of two distinct regioisomers—the desired 1-substituted product and the 2-substituted byproduct.

This guide objectively compares the nuclear magnetic resonance (NMR) spectral profiles of 2-(1H-tetrazol-1-yl)ethanamine (the 1-isomer) against its primary alternative/byproduct, 2-(2H-tetrazol-2-yl)ethanamine (the 2-isomer). By understanding the causality behind their chemical shifts and implementing a self-validating experimental protocol, researchers can unambiguously differentiate and quantify these isomers.

The Analytical Challenge: Regioisomer Formation

During the N-alkylation of 1H-tetrazole with an ethylamine precursor (e.g., 2-bromoethanamine), the tetrazole ring's tautomeric nature allows the electrophile to attack at either the N1 or N2 position. Because these regioisomers exhibit drastically different pharmacological and pharmacokinetic profiles, distinguishing them rapidly and accurately is a strict requirement in drug development ()[1].

Alkylation of 1H-tetrazole yielding 1-substituted and 2-substituted regioisomers.

Comparative NMR Analysis: Causality and Chemical Shifts

The differentiation of tetrazole regioisomers relies heavily on the electronic environment of the tetrazole ring. The chemical shifts observed in 1H and 13C NMR are not random; they are direct consequences of the ring's electron delocalization and magnetic anisotropy ()[2].

13C NMR: The Definitive Diagnostic Marker

The most reliable method for distinguishing the two isomers is evaluating the C5 carbon of the tetrazole ring via 13C NMR.

• 1-Substituted Isomer (Target): The C5 carbon typically resonates upfield at ~144.5 ppm . The N1 lone pair participates in the aromatic sextet in a manner that shields the C5 position.

• 2-Substituted Isomer (Alternative): The C5 carbon shifts significantly downfield to ~153.5 ppm . Alkylation at the N2 position increases the overall symmetry of the ring, altering the electron density and strongly deshielding the C5 carbon ()[1].

1H NMR: Proton Shielding Dynamics

While highly susceptible to solvent effects, 1H NMR provides rapid secondary confirmation:

• H5 Proton: In the 1-isomer, the H5 proton is highly deshielded and appears downfield (~9.30 ppm ). Conversely, in the 2-isomer, it shifts upfield to ~8.95 ppm .

• N-CH2 Protons: The methylene protons directly attached to the tetrazole ring also shift based on the isomer. The N2-CH2 protons generally appear further downfield (~4.80 ppm ) compared to the N1-CH2 protons (~4.55 ppm ).

Quantitative Data Summary

Note: Exact values may vary slightly depending on concentration, pH, and the specific deuterated solvent used (e.g., DMSO-d6 vs. D2O).

Nucleus	Position	2-(1H-tetrazol-1-yl)ethanamine (1-Isomer)	2-(2H-tetrazol-2-yl)ethanamine (2-Isomer)	Diagnostic Difference (Δδ)
13C NMR	C5 (Tetrazole)	~144.5 ppm	~153.5 ppm	+9.0 ppm (Downfield in 2-isomer)
13C NMR	N-CH2	~48.0 ppm	~53.0 ppm	+5.0 ppm (Downfield in 2-isomer)
1H NMR	H5 (Tetrazole)	~9.30 ppm	~8.95 ppm	-0.35 ppm (Upfield in 2-isomer)
1H NMR	N-CH2	~4.55 ppm (t)	~4.80 ppm (t)	+0.25 ppm (Downfield in 2-isomer)

Self-Validating Experimental Protocol

To ensure absolute scientific integrity, relying solely on 1D 1H NMR is insufficient due to potential signal overlap. A robust, self-validating system must incorporate 2D NMR techniques to establish definitive atom connectivity ()[3].

Step-by-step experimental workflow for NMR acquisition and regioisomer validation.

Step-by-Step Methodology

• Sample Preparation: Dissolve 15–20 mg of the purified ethanamine compound in 0.6 mL of anhydrous DMSO-d6. Ensure the sample is free of paramagnetic impurities to maintain sharp linewidths.

• 1D NMR Acquisition:

  • Acquire a standard 1H NMR spectrum (minimum 16 scans) to identify the H5 proton (~9.30 ppm or ~8.95 ppm).

  • Acquire a proton-decoupled 13C NMR spectrum (minimum 512 scans due to low natural abundance) to locate the critical C5 carbon.

• 2D HSQC (Heteronuclear Single Quantum Coherence): Run an HSQC experiment to map the direct one-bond couplings (1J). This will unambiguously link the H5 proton to the C5 carbon, and the N-CH2 protons to their respective carbon, ruling out impurity overlap.

• 2D HMBC (Heteronuclear Multiple Bond Correlation) - The Validation Step: Run an HMBC experiment to observe long-range couplings (2J and 3J).

  • Causality Check: In the 1-substituted isomer, the N1-CH2 protons will show a strong 3J correlation to the C5 carbon (~144.5 ppm). If this specific cross-peak is observed, the structural assignment of 2-(1H-tetrazol-1-yl)ethanamine is definitively validated.

References

• Karabanovich, G., Roh, J., Soukup, O., et al. (2015). Tetrazole regioisomers in the development of nitro group-containing antitubercular agents. MedChemComm, 6(1). URL:[Link]

• Pinto, D. C., Santos, C. M. M., & Silva, A. M. S. (2007). Advanced NMR techniques for structural characterization of heterocyclic structures. Recent Research Developments in Heterocyclic Chemistry. URL:[Link]

• Zheng, X., et al. (2015). Differentiation and quantification of synthetic phosphatidylethanol (PEth) homologues by 1H- and 13C-NMR. Analytical and Bioanalytical Chemistry. URL:[Link]

Sources

• 1. Tetrazole regioisomers in the development of nitro group -containing antitubercular agents - MedChemComm (RSC Publishing) DOI:10.1039/C4MD00301B [pubs.rsc.org]
• 2. sites.esa.ipb.pt [sites.esa.ipb.pt]
• 3. lup.lub.lu.se [lup.lub.lu.se]

Mass spectrometry fragmentation patterns of tetrazole ethanamine derivatives

The following guide details the mass spectrometry fragmentation patterns of tetrazole ethanamine derivatives. It is structured to assist analytical scientists in distinguishing between regioisomers (1H-, 2H-, and 5-substituted) and validating the structural integrity of these carboxylic acid bioisosteres during drug development.

Executive Summary: The Analytical Challenge

Tetrazole ethanamines are critical pharmacophores, often utilized as bioisosteres for carboxylic acids to improve metabolic stability and membrane permeability. However, their synthesis frequently yields a mixture of 1,5- and 2,5-regioisomers , which possess distinct biological activities but nearly identical physicochemical properties.

This guide evaluates the structural elucidation performance of Electrospray Ionization Tandem Mass Spectrometry (ESI-MS/MS) for these derivatives. Unlike carboxylic acids (which rely on non-specific

or losses), tetrazole ethanamines exhibit highly specific, topology-dependent fragmentation pathways involving the extrusion of and .

Core Comparison: Diagnostic Utility

Feature	Tetrazole Ethanamines	Carboxylic Acid Analogs	Triazole Analogs
Primary Neutral Loss	(28 Da) or (43 Da)	(18 Da), (28 Da)	(28 Da)
Isomer Specificity	High (Distinguishes 1H vs 5H)	Low (Functional group is uniform)	Moderate
Diagnostic Ion Stability	Moderate (Nitrene intermediates)	High (Acylium ions)	High
Detection Mode	ESI+ and ESI-	ESI- (Preferred)	ESI+

Mechanistic Profiling: Fragmentation Pathways

The "performance" of MS in this context is defined by the predictability of ring cleavage. The fragmentation is driven by the high nitrogen content and the instability of the tetrazole ring under Collision-Induced Dissociation (CID).

A. 5-Substituted Tetrazoles (The "Histamine" Pattern)

Characteristic Behavior: Elimination of Hydrazoic Acid (

).[1] In positive ion mode (ESI+), 5-substituted tetrazoles protonated at the N4 position typically undergo a retro-1,3-dipolar cycloaddition-like process.

• Precursor:

• Primary Loss: Expulsion of

  (43 Da).

• Product Ion: A nitrilium cation or imidoyl cation

  .

B. 1-Substituted Tetrazoles

Characteristic Behavior: Elimination of Molecular Nitrogen (

). 1-substituted derivatives (where the ethanamine chain is attached to a ring nitrogen) preferentially lose due to the lower activation energy for breaking the and bonds.

• Precursor:

• Primary Loss: Expulsion of

  (28 Da).

• Intermediate: Formation of a highly reactive azide or nitrene cation.

• Secondary Fragmentation: The ethanamine side chain often cyclizes or cleaves via

  -cleavage (m/z 30) following the ring opening.

C. Visualization of Signaling Pathways

The following diagram illustrates the divergent pathways for 1-substituted versus 5-substituted derivatives under ESI-CID conditions.

Figure 1: Divergent fragmentation pathways for 5-substituted vs. 1-substituted tetrazole ethanamines. Note the diagnostic loss of 43 Da vs. 28 Da.

Experimental Protocol: Self-Validating Workflow

To ensure reproducible data and accurate isomer differentiation, follow this step-by-step protocol. This workflow includes internal validation steps ("Checkpoints") to verify system performance.

Phase 1: Sample Preparation

• Stock Solution: Dissolve 1 mg of the tetrazole derivative in 1 mL of Methanol (HPLC grade).

• Working Solution: Dilute to 1-10 µg/mL in 50:50 Methanol:Water + 0.1% Formic Acid.

  • Expert Insight: Formic acid is crucial. It promotes protonation (

    ), which is required to observe the specific loss mechanism. Without it, sodium adducts may dominate, which fragment differently (often just losing the intact tetrazole ring).

Phase 2: ESI-MS Parameters (Direct Infusion)

• Flow Rate: 5-10 µL/min.

• Capillary Voltage: 3.0 - 3.5 kV (Positive Mode).

• Cone Voltage: 20-30 V.

  • Checkpoint: If In-Source Fragmentation (ISF) is observed (presence of m/z [M-28] in the MS1 scan), lower the Cone Voltage by 5 V increments until the molecular ion is >95% abundance.

• Source Temp: 100-120°C (Keep low to prevent thermal degradation of the tetrazole ring).

Phase 3: MS/MS Acquisition

• Isolation Width: Set quadrupole isolation to 1.0 Da (Unit resolution) to exclude isotopes.

• Collision Energy (CE) Ramping:

  • Do not use a static CE. Tetrazoles have sharp fragmentation thresholds.

  • Protocol: Ramp CE from 10 eV to 50 eV.

  • Data Capture: Record the "Survival Yield" (CE at which precursor intensity drops to 50%). 1-substituted tetrazoles typically have a lower survival yield (fragment easier) than 5-substituted analogs.

Quantitative Data Summary

The following table summarizes the diagnostic ions for a generic Tetrazole Ethanamine derivative (

).

Table 1: Diagnostic Fragment Ions

Fragment Species	m/z Shift (Loss)	Origin	Specificity
	-28.0061	Tetrazole Ring	High (Dominant in 1-sub & 2-sub)
	-43.0174	Tetrazole Ring	Diagnostic for 5-substituted
	m/z 30.0344	Ethanamine Chain	Low (General for primary amines)
	m/z 44.0500	Ethanamine Chain	Low (Ethanamine backbone)
	-17.0265	Side Chain	Moderate (Requires labile amine)

Interpretation Logic

• Observe MS2 Spectrum: Look for the base peak.

• Calculate Loss: Subtract Fragment m/z from Precursor m/z.

• Decision Rule:

  • If

    Da ( ): Confirms 5-substituted tetrazole.

  • If

    Da ( ) is the base peak: Likely 1-substituted or 2-substituted .

  • Differentiation of 1- vs 2-sub: 2-substituted tetrazoles are generally more stable and may require higher CE to induce the

    loss compared to 1-substituted isomers.

References

• Liu, W., et al. (2008).[2] "Characteristic fragmentation behavior of 5-[1-aryl-1H-pyrrol-2-yl]-1H-tetrazole by electrospray ionization tandem mass spectrometry." Life Science Journal, 5(2), 25–29. Link

• Wyrzykiewicz, E., & Łapkowski, M. (1978). "Mass spectrometry of heterocyclic compounds.
• Pinho e Melo, T. M. (2006). "Recent advances on the synthesis and reactivity of tetrazoles." Current Organic Chemistry.

• BenchChem. (2025).[1] "Application Notes and Protocols for the Analytical Characterization of Tetrazole Compounds." Link

• NIST Mass Spectrometry Data Center. "Fragmentation of Ethylamine and related alkyl amines." Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Exploring tetrazole chemistry: synthetic techniques, structure–activity relationship, and pharmacological insights in antimicrobial and anticancer therapy - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the X-ray Crystallography of 2-(1H-tetrazol-1-yl)ethanamine Structures and Their Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Structural Significance of Tetrazole-Containing Compounds

The tetrazole moiety is a cornerstone in medicinal chemistry, frequently employed as a bioisostere for carboxylic acids.[1][2] This five-membered, nitrogen-rich heterocyclic ring system exhibits a pKa comparable to carboxylic acids, yet offers improved metabolic stability and cell membrane permeability.[1][3] The compound 2-(1H-tetrazol-1-yl)ethanamine represents a fundamental scaffold, incorporating both the acidic bioisostere and a basic amino group, making its structural elucidation crucial for understanding its potential interactions with biological targets.

Methodology: The Crystallographic Workflow

The determination of a crystal structure through single-crystal X-ray diffraction is a multi-step process that demands precision and expertise. The generalized workflow, from crystal to final structure, is outlined below. The causality behind each step is critical for obtaining high-quality, reliable data.

Experimental Workflow for Single-Crystal X-ray Diffraction

Caption: A generalized workflow for single-crystal X-ray crystallography.

Step-by-Step Experimental Protocol

• Crystal Growth: The foundation of a successful X-ray diffraction experiment is the growth of high-quality single crystals. This is often the most challenging and empirical step.

  • Rationale: A well-ordered, single crystal will diffract X-rays in a coherent and predictable manner, leading to a high-resolution electron density map.

  • Protocol Example (Slow Evaporation):

    • Dissolve the purified compound in a suitable solvent or solvent mixture to near saturation.[4]

    • Filter the solution to remove any particulate matter.

    • Loosely cover the container to allow for slow evaporation of the solvent.

    • Monitor the container for the formation of single crystals over a period of days to weeks.[4]

• Data Collection: A suitable crystal (typically 0.1-0.3 mm in size) is mounted on a goniometer head and placed in the X-ray beam of a diffractometer.[5]

  • Rationale: The crystal is rotated in the X-ray beam to collect a complete set of diffraction data from all possible crystal planes.

  • Instrumentation: Modern diffractometers are typically equipped with a CCD or CMOS detector and use a monochromatic X-ray source (e.g., Mo Kα radiation).[6][7]

• Structure Solution and Refinement:

  • Data Processing: The raw diffraction intensities are processed to determine the unit cell parameters, crystal system, and space group.[2]

  • Structure Solution: The initial positions of the atoms in the asymmetric unit are determined using computational methods such as "direct methods."[2]

  • Structure Refinement: The atomic positions and their displacement parameters are refined against the experimental data to improve the agreement between the calculated and observed structure factors.[2] This iterative process minimizes the R-factor, a measure of the goodness of fit.

• Data Validation and Deposition: The final crystal structure is validated to ensure its chemical and geometric sensibility. The data is then typically deposited in a crystallographic database, such as the Cambridge Structural Database (CSD) for small molecules, in the form of a Crystallographic Information File (CIF).[8][9]

Comparative Crystallographic Data of 2-(1H-tetrazol-1-yl)ethanamine Derivatives

While the crystal structure of 2-(1H-tetrazol-1-yl)ethanamine is not publicly available, we can gain significant insights by comparing the crystallographic data of structurally related compounds. The following table summarizes key parameters for two such derivatives.

Parameter	2-(1H-tetrazol-1-yl)acetic acid monohydrate[4]	1-(2,2-Diphenylethyl)-1H-tetrazole[7]
Chemical Formula	C₃H₄N₄O₂·H₂O	C₁₅H₁₄N₄
Formula Weight	146.12	250.30
Crystal System	Orthorhombic	Monoclinic
Space Group	Pbca	P2₁/c
a (Å)	12.618 (3)	12.5289 (6)
b (Å)	5.1871 (10)	10.4157 (5)
c (Å)	9.874 (2)	11.0085 (5)
α (°)	90	90
β (°)	90	107.906 (1)
γ (°)	90	90
Volume (ų)	646.2 (2)	1366.99 (11)
Z	4	4
R-factor (R1)	0.030	0.050

Discussion: Key Structural Insights

Conformational Analysis

A critical structural parameter in these molecules is the dihedral angle between the tetrazole ring and the ethylamine side chain. In the case of 2-(1H-tetrazol-1-yl)acetic acid, the carboxyl functional group is nearly perpendicular to the tetrazole heterocycle, with a dihedral angle of 87.3(2)°.[4] This orthogonal arrangement minimizes steric hindrance and influences the potential for intermolecular interactions. For the 1-(2,2-diphenylethyl)-1H-tetrazole, the bulky phenyl groups will also dictate a specific, sterically-driven conformation.

Intermolecular Interactions and Crystal Packing

The nitrogen-rich tetrazole ring and the functional groups on the side chain are key players in forming a network of intermolecular interactions that define the crystal packing.

• Hydrogen Bonding: In the crystal structure of 2-(1H-tetrazol-1-yl)acetic acid monohydrate, hydrogen bonds are crucial. An O—H···N hydrogen bond anchors the water molecule to the tetrazole ring, while other hydrogen bonds connect the water molecule and two carboxyl groups from neighboring units, forming layers.[4] This demonstrates the capacity of the tetrazole nitrogen atoms to act as hydrogen bond acceptors.

• Weak Hydrogen Bonds and π-interactions: The structure of 1-(2,2-diphenylethyl)-1H-tetrazole reveals chains of coplanar tetrazole rings formed through weak C—H···N hydrogen bonds.[7] These chains are further organized into layers. This highlights that even in the absence of strong hydrogen bond donors, the tetrazole ring can participate in weaker, but structurally significant, interactions.

Caption: Potential intermolecular interactions in tetrazole-containing crystal structures.

Conclusion and Future Directions

The crystallographic analysis of derivatives provides a crucial, albeit indirect, understanding of the structural properties of 2-(1H-tetrazol-1-yl)ethanamine. The data consistently reveals a propensity for the tetrazole ring to engage in a variety of intermolecular interactions, most notably hydrogen bonding, which dictates the overall crystal packing. The conformation of the ethylamine side chain relative to the heterocyclic ring is a key determinant of the molecule's three-dimensional shape.

For drug development professionals, these insights are invaluable. The ability of the tetrazole nitrogen atoms to act as hydrogen bond acceptors can be exploited in the design of ligands that bind to specific protein targets. Furthermore, understanding the conformational flexibility of the side chain can inform the design of more rigid analogs to lock in a bioactive conformation.

The definitive structural elucidation of the parent compound, 2-(1H-tetrazol-1-yl)ethanamine, remains a key objective. Obtaining high-quality crystals of this molecule would provide a foundational piece of data for this important class of compounds and would be a valuable addition to public crystallographic databases.

References

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A Comparative Guide to the UV-Vis Absorption Spectra of 2-(1H-tetrazol-1-yl)ethanamine Metal Complexes

This guide provides a comprehensive analysis of the anticipated ultraviolet-visible (UV-Vis) absorption spectra of metal complexes featuring the bifunctional ligand, 2-(1H-tetrazol-1-yl)ethanamine. In the absence of direct experimental data for this specific ligand in the public domain, this document synthesizes information from analogous systems and fundamental principles of coordination chemistry to offer a predictive comparison. This guide is intended for researchers, scientists, and drug development professionals working with coordination compounds and their spectroscopic characterization.

Introduction to 2-(1H-tetrazol-1-yl)ethanamine and its Metal Complexes

2-(1H-tetrazol-1-yl)ethanamine is a versatile N-donor ligand possessing two distinct coordination sites: the nitrogen atoms of the tetrazole ring and the terminal primary amine. This dual functionality allows for a range of coordination modes, including monodentate, bidentate chelation, and bridging between metal centers, leading to the formation of diverse and potentially functional metal complexes. The tetrazole moiety, in particular, is a well-established functional group in medicinal chemistry and materials science, known for its metabolic stability and ability to form stable complexes with a variety of metal ions.[1][2]

The study of the UV-Vis absorption spectra of these complexes is crucial for understanding their electronic structure, coordination geometry, and potential applications in areas such as catalysis, sensing, and biological systems.

Fundamental Principles of UV-Vis Spectroscopy in Coordination Chemistry

The UV-Vis spectra of transition metal complexes are primarily governed by electronic transitions between d-orbitals of the metal center (d-d transitions) and charge transfer transitions between the metal and the ligands (ligand-to-metal, LMCT, or metal-to-ligand, MLCT).

• d-d Transitions: These transitions occur between the split d-orbitals of the metal ion in the ligand field. They are typically weak in intensity and appear in the visible region of the spectrum, contributing to the color of the complexes. The energy and number of these bands are dependent on the metal ion, its oxidation state, and the geometry of the complex.

• Charge-Transfer (CT) Transitions: These are much more intense than d-d transitions and usually occur in the UV or near-UV region.

  • LMCT: An electron is excited from a ligand-based orbital to a metal-based d-orbital.

  • MLCT: An electron is excited from a metal-based d-orbital to a ligand-based empty orbital.

The nature of the ligand plays a critical role in determining the energy of these transitions. The presence of both a tetrazole ring and an ethylamine group in 2-(1H-tetrazol-1-yl)ethanamine suggests a rich and informative UV-Vis spectrum upon coordination to a metal ion.

Predicted UV-Vis Absorption Spectra of 2-(1H-tetrazol-1-yl)ethanamine Metal Complexes

Based on the literature for similar ligands, the UV-Vis spectra of metal complexes of 2-(1H-tetrazol-1-yl)ethanamine are expected to exhibit the following features:

• Intra-ligand Transitions: The free ligand itself will display absorption bands in the UV region, typically below 300 nm, corresponding to π → π* and n → π* transitions within the tetrazole ring.[3] Upon coordination, these bands may undergo a shift (either bathochromic or hypsochromic) and a change in intensity.[4][5]

• d-d Transitions: For first-row transition metals like copper(II), nickel(II), and cobalt(II), weak absorption bands are anticipated in the visible region (400-800 nm). The position and intensity of these bands will be indicative of the coordination geometry (e.g., octahedral, tetrahedral, or square planar). For instance, a Cu(II) complex is expected to show a broad d-d band, the position of which is sensitive to the ligand field strength and any Jahn-Teller distortion.[6]

• Charge-Transfer Bands: Intense charge-transfer bands are expected in the UV region. Given that both the tetrazole and amine groups are primarily σ-donors with some π-accepting character in the tetrazole ring, LMCT bands are likely to be observed, especially with metal ions in higher oxidation states.

The coordination of the ethylamine group is expected to contribute to the overall ligand field strength, influencing the energy of the d-d transitions. The tetrazole ring, coordinating through one of its nitrogen atoms (likely N4 for 1-substituted tetrazoles), will also significantly impact the electronic structure of the complex.[6]

Comparative Analysis with Alternative Ligands

To provide a clearer understanding, the expected spectral features of 2-(1H-tetrazol-1-yl)ethanamine complexes are compared with those of complexes containing related ligands.

Ligand	Expected Key Spectral Features in Metal Complexes	Rationale and Comparison
2-(1H-tetrazol-1-yl)ethanamine	- Intra-ligand bands (UV region) shifted upon coordination.- Weak d-d transitions (visible region) for transition metals.- Intense LMCT bands (UV region).	The combination of a strong σ-donating amine and a tetrazole ring is expected to create a moderate to strong ligand field.
1-Alkyl-1H-tetrazoles	- Similar intra-ligand transitions to the target ligand.- d-d transitions will be influenced solely by the tetrazole coordination.	The absence of the chelating ethylamine group will likely result in a weaker ligand field and a shift of d-d bands to lower energy (longer wavelength) compared to the target ligand.
Ethylamine	- Primarily contributes to the ligand field strength, influencing d-d transitions.- Lacks significant intra-ligand transitions in the near-UV/Vis region.	Complexes with only ethylamine will lack the intense charge-transfer bands associated with the tetrazole ring, resulting in simpler spectra dominated by d-d transitions.[7]
2-(Pyrazol-1-yl)ethylamine	- Structurally analogous, with a pyrazole ring instead of a tetrazole.- Expected to show similar chelating behavior.- Pyrazole is a weaker π-acceptor than tetrazole.	The UV-Vis spectra may show subtle differences in the energy of charge-transfer bands due to the different electronic properties of the pyrazole and tetrazole rings.

This comparative analysis highlights how the unique combination of the tetrazole and ethylamine functionalities in 2-(1H-tetrazol-1-yl)ethanamine is predicted to give rise to a distinct spectroscopic signature.

Experimental Protocols

While no specific experimental data for the title complexes are available, a general methodology for their synthesis and UV-Vis spectroscopic analysis can be outlined.

Synthesis of a Generic Metal Complex of 2-(1H-tetrazol-1-yl)ethanamine

Caption: General workflow for the synthesis of a metal complex with 2-(1H-tetrazol-1-yl)ethanamine.

Step-by-Step Protocol:

• Dissolution: Dissolve 2-(1H-tetrazol-1-yl)ethanamine in a suitable solvent (e.g., methanol, ethanol, or acetonitrile).

• Metal Salt Addition: In a separate flask, dissolve the chosen metal salt (e.g., CuCl₂, Ni(NO₃)₂, Co(ClO₄)₂) in the same solvent.

• Reaction: Slowly add the metal salt solution to the ligand solution with constant stirring. The reaction may be carried out at room temperature or with gentle heating, depending on the desired complex.

• Isolation: The resulting complex may precipitate out of the solution. If so, collect it by filtration. If not, the solvent can be slowly evaporated to yield the solid product.

• Washing and Drying: Wash the isolated solid with a small amount of a non-coordinating solvent to remove any unreacted starting materials. Dry the final product under vacuum.

UV-Vis Spectroscopic Analysis

Caption: Workflow for UV-Vis spectroscopic analysis of the metal complexes.

Step-by-Step Protocol:

• Solution Preparation: Prepare a solution of the synthesized complex of a known concentration in a UV-transparent solvent (e.g., methanol, ethanol, DMF). The concentration should be chosen to yield absorbance values within the linear range of the spectrophotometer (typically 0.1 - 1.0).

• Baseline Correction: Record a baseline spectrum using a cuvette filled with the pure solvent.

• Sample Measurement: Record the absorption spectrum of the complex solution over the desired wavelength range (e.g., 200-900 nm).

• Data Analysis: Identify the wavelengths of maximum absorbance (λmax) and calculate the molar absorptivity (ε) for each band using the Beer-Lambert law (A = εbc).

Conclusion

While direct experimental data on the UV-Vis absorption spectra of 2-(1H-tetrazol-1-yl)ethanamine metal complexes are not currently available, this guide provides a scientifically grounded, predictive comparison based on the known properties of analogous systems. The presence of both a tetrazole ring and an ethylamine moiety suggests that these complexes will exhibit a rich and informative electronic spectrum, with contributions from intra-ligand, d-d, and charge-transfer transitions. The comparative analysis presented herein offers a valuable framework for researchers designing and characterizing novel coordination compounds based on this promising ligand. Future experimental work is necessary to validate these predictions and fully elucidate the electronic properties of these complexes.

References

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Safety & Regulatory Compliance

A Guide to the Safe and Compliant Disposal of 2-(1H-tetrazol-1-yl)ethanamine

This document provides essential procedural guidance for the safe handling and disposal of 2-(1H-tetrazol-1-yl)ethanamine. As a researcher, scientist, or drug development professional, your safety, and the integrity of your work environment, are paramount. The protocols outlined herein are designed to provide a clear, step-by-step framework for managing this chemical waste, grounded in established safety principles for tetrazole-containing compounds.

The core directive of this guide is to treat 2-(1H-tetrazol-1-yl)ethanamine as a reactive and potentially hazardous material. The tetrazole functional group, characterized by a five-membered ring of four nitrogen atoms and one carbon atom, is known to be energetically unstable.[1] This high nitrogen content contributes to a significant risk of rapid, exothermic decomposition, which can be explosive under certain conditions such as heat, shock, or friction.[1][2] Therefore, all handling and disposal steps must be approached with meticulous care.

Hazard Assessment: Understanding the Risk Profile

While a specific Safety Data Sheet (SDS) for 2-(1H-tetrazol-1-yl)ethanamine is not always readily available, the risk profile can be extrapolated from data on analogous tetrazole structures. The primary hazards stem from the tetrazole moiety itself.

Hazard Category	Description	Rationale & Causality
Explosive Potential	The compound may decompose explosively when subjected to heat, shock, friction, or grinding.[1][2]	The high nitrogen content of the tetrazole ring creates a thermodynamically unstable system. Decomposition can rapidly release a large volume of nitrogen gas, leading to a blast effect.[3][4]
Flammability	May be classified as a flammable solid.[5]	Many organic compounds with high nitrogen content can be flammable. Ignition sources must be strictly controlled in the handling area.[6][7]
Acute Toxicity	Potentially harmful if swallowed, inhaled, or in contact with skin.[1][8]	While specific toxicity data is limited, many small nitrogen-containing heterocyclic compounds exhibit some level of toxicity. The primary amine group may also contribute to skin and eye irritation.
Incompatibility	Reacts violently with strong oxidizing agents. Avoid strong acids, bases, acid chlorides, and some active metals.[2][6]	Contact with strong oxidizers can trigger a rapid and uncontrolled release of energy. Acids may protonate the tetrazole ring, potentially affecting its stability.

It is imperative to always locate and thoroughly read the manufacturer-provided SDS for any specific batch of 2-(1H-tetrazol-1-yl)ethanamine before beginning work.[5]

Personal Protective Equipment (PPE): Your First Line of Defense

A stringent PPE protocol is non-negotiable when handling 2-(1H-tetrazol-1-yl)ethanamine. The following table outlines the minimum required PPE.

Activity	Eye/Face Protection	Hand Protection	Body Protection
Handling/Weighing	Chemical splash goggles and a face shield.[1]	Chemically resistant gloves (nitrile or neoprene recommended).[1]	Flame-retardant lab coat.[1]
Waste Transfer	Chemical splash goggles and a face shield.[1]	Double-gloving with chemically resistant gloves is recommended.	Flame-retardant lab coat.
Spill Cleanup	Chemical splash goggles and a face shield.[9]	Heavy-duty, chemically resistant gloves.	Flame-retardant and chemically resistant apron or suit over a lab coat.

All operations involving the handling of solid or dissolved 2-(1H-tetrazol-1-yl)ethanamine should be performed within a certified chemical fume hood to minimize inhalation risk.[5]

Emergency Protocol: Spill Management

In the event of a spill, immediate and correct action is critical to prevent escalation.

Step-by-Step Spill Cleanup Protocol:

• Evacuate & Alert: Immediately alert all personnel in the vicinity. Evacuate the immediate area if the spill is large or if dust is generated.[2]

• Control Ignition Sources: Remove all sources of ignition (e.g., open flames, hot plates, electrical equipment) from the area.[2][10]

• Ventilate: Ensure the area is well-ventilated, preferably within a chemical fume hood.[6]

• Don PPE: Wear the appropriate PPE for spill cleanup as detailed in the table above.

• Contain the Spill:

  • For Solids: Gently cover the spill with a non-combustible absorbent material like sand or earth.[5] DO NOT use combustible materials like paper towels for the initial containment.

  • For Liquids: Cover the spill with an absorbent, non-combustible material (e.g., vermiculite, sand).[7]

• Collect the Waste: Using only spark-proof tools , carefully scoop the contained material into a designated hazardous waste container.[2][6] Avoid any actions that could create friction or shock.[1]

• Decontaminate: Clean the spill area thoroughly with soap and water. Collect all contaminated cleaning materials (gloves, wipes, absorbent pads) and place them in the same hazardous waste container.[5]

• Label & Store: Securely close, label, and store the waste container as described in the following sections.

Disposal Pathway: A Step-by-Step Guide

The final disposal of 2-(1H-tetrazol-1-yl)ethanamine must be handled by professionals. On-site chemical treatment or deactivation is strongly discouraged. [1] The risk of initiating an uncontrolled, explosive decomposition by mixing with other chemicals is unacceptably high. The only safe and compliant pathway is through your institution's hazardous waste program.

Workflow for Proper Disposal

Caption: Disposal workflow for 2-(1H-tetrazol-1-yl)ethanamine.

Detailed Waste Containment and Labeling Protocol

• Container Selection: Use a clean, dry, and chemically compatible container, such as a glass bottle with a secure screw cap.[1] Ensure the container is in good condition with no cracks or chips.

• Waste Transfer: Carefully transfer the waste into the container.

  • For solids, use a spark-proof spatula.[1]

  • For liquids, pour slowly and carefully.

  • Crucially, do not fill the container to more than 80% of its capacity to allow for potential vapor expansion.[1]

• Secure Closure: Tightly seal the container's cap.

• Labeling: Immediately affix a "Hazardous Waste" label to the container. The label must, at a minimum, include the following information:

  • The words "Hazardous Waste" .[1]

  • The full chemical name: "2-(1H-tetrazol-1-yl)ethanamine" .[9]

  • Clear hazard warnings: "Reactive," "Potentially Explosive," "Toxic," "Irritant" .[1]

  • The date of waste generation.[1]

  • The name and contact information of the responsible individual/laboratory.

Interim Storage of Hazardous Waste

Proper interim storage is a critical step in maintaining a safe laboratory environment while awaiting pickup.

• Location: Store the labeled waste container in a designated and secure Satellite Accumulation Area (SAA).[1] This area should be clearly marked and away from general lab traffic.

• Conditions: The storage area must be cool, dry, and well-ventilated, and kept away from direct sunlight, heat sources, and open flames.[1][10]

• Segregation: It is vital to segregate this waste from incompatible materials, particularly strong oxidizing agents, strong acids, and bases.[1][6]

The final and most critical step is the disposal of the contained waste through a licensed environmental services company, coordinated via your institution's EHS department.[1] They will arrange for a "lab pack" pickup, where the waste is professionally packaged for safe transport and ultimate disposal, which is typically high-temperature incineration.[10]

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Personal protective equipment for handling 2-(1H-tetrazol-1-yl)ethanamine

Executive Summary: The Dual-Hazard Protocol

As a Senior Application Scientist, I often see tetrazole derivatives mishandled because they are viewed merely as "bioisosteres" for carboxylic acids.[1] This is a dangerous oversimplification. 2-(1H-tetrazol-1-yl)ethanamine presents a dual-hazard profile : it combines the energetic instability of the nitrogen-rich tetrazole core with the corrosivity and basicity of a primary aliphatic amine.[1]

This guide moves beyond generic safety data sheets (SDS) to provide a field-proven operational framework. The core directive is "Static-Free & Metal-Free," preventing the two most common failure modes: electrostatic discharge (ESD) ignition of tetrazole dust and the formation of explosive heavy metal tetrazolates.[1]

Part 1: Technical Safety Profile & Hazard Analysis

Before selecting PPE, we must understand the "Why."[1] This compound is not just a reagent; it is a potential energetic material.[1]

Moiety	Hazard Characteristic	Operational Implication
Tetrazole Ring (N4C)	High Nitrogen Content: High heat of formation; potential for rapid decomposition (explosion) under shock, friction, or heat (>150°C).[2][1]	NO metal spatulas. Use bone, ceramic, or Teflon-coated tools.[1] Avoid rotary evaporation to dryness without a shield.[1]
Ethylamine Chain	Basic/Corrosive: pKa ~10.[1] Causes chemical burns to mucous membranes and skin.[1]	Respiratory protection is critical. Inhalation of dust/vapor causes immediate bronchial irritation.[1]
HCl Salt Form	Fine Dust Hazard: Commercial forms (CAS 1201937-23-6) are often hygroscopic salts that generate fine, electrostatic dust.[2][1]	Anti-static measures are mandatory. Grounding straps and ionizers are recommended during weighing.[1]

Part 2: The PPE Matrix (Personal Protective Equipment)

Standard lab coats are insufficient.[1] The following matrix is the minimum requirement for handling >50 mg of substance.

Zone	PPE Requirement	Technical Justification
Ocular	Chemical Splash Goggles (ANSI Z87.1+)	Safety glasses allow dust entry from the side.[2][1] Amine dust is severely irritating to the cornea.[1]
Dermal (Hands)	Double Gloving Protocol: 1. Inner: Nitrile (4 mil)2.[1] Outer: Long-cuff Neoprene or Nitrile (5-8 mil)	Tetrazoles can permeate thin nitrile.[1] Double gloving provides a "breakthrough buffer" and allows outer glove removal if contaminated.[1]
Respiratory	Fume Hood (Primary) If outside hood: N95/P100 Respirator	The amine moiety targets the upper respiratory tract.[2][1] Engineering controls (hood) are preferred over respirators.[1]
Body	Flame-Resistant (FR) Lab Coat (Nomex/Cotton blend)	Synthetic (polyester) coats melt into skin during a flash fire.[2][1] Tetrazoles are flammable solids; FR gear is non-negotiable.[1]
Feet	ESD-Safe Safety Shoes or Grounding Straps	Prevents static buildup that could ignite dust clouds during weighing/transfer.[2][1]

Part 3: Operational Protocols & Workflows

The "Bone & Teflon" Handling Rule

Never use metal spatulas. Tetrazoles can react with transition metals (Iron, Copper, Zinc) to form metal tetrazolates , which are primary explosives (highly shock-sensitive).[2][1]

• Correct Tools: Porcelain spatulas, Teflon-coated scoops, or antistatic plastic weigh boats.[1]

• Correct Vessel: Borosilicate glass or polypropylene.[1] Avoid metal syringes.

Synthesis & Reaction Workflow

The following diagram outlines the safe handling logic, specifically designed to mitigate the risk of thermal runaway and shock sensitivity.

Figure 1: Operational workflow emphasizing the critical inspection step for shock-sensitive crystallization and the use of non-metallic tools.

Part 4: Emergency Response & Disposal

Spill Management (Do NOT Sweep)

Dry sweeping generates static and friction—two triggers for tetrazole ignition.[1]

• Evacuate the immediate area.

• Isolate: Don full PPE (including respirator).[1]

• Wet Method: Cover the spill with a solvent-dampened pad (ethanol or water) to desensitize the solid.[1]

• Scoop: Use a plastic dustpan or stiff paper to lift the dampened pad.[1] Do not scrape.

Disposal Decision Tree

Tetrazoles must never enter the aqueous waste stream where they might encounter metal plumbing (forming explosive azides/tetrazolates).[1]

Figure 2: Disposal logic tree.[1] Note the strict segregation of metal-contaminated liquid waste to prevent the formation of shock-sensitive metal tetrazolates.[1]

References

• PubChem. (2023).[1] 2-(1H-tetrazol-5-yl)ethanamine Compound Summary. National Library of Medicine.[1][3] [Link][1][3]

• Fisher Scientific. (2024).[1] Safety Data Sheet: 5-(3-Pyridyl)-1H-tetrazole (Analogous Tetrazole Safety Data). [Link][1]

• ResearchGate. (2025).[1] Strategies for Safely Handling Industrial Azide/Tetrazole Reactions. [Link]

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